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Core Science & Biosynthesis

Foundational

Structural Characterization of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol: A Technical Guide

Executive Summary & Molecular Architecture The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol (Chemical Formula: C₁₂H₁₃N₃O₂) represents a highly functionalized heterocyclic system with profound implica...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Molecular Architecture

The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol (Chemical Formula: C₁₂H₁₃N₃O₂) represents a highly functionalized heterocyclic system with profound implications in medicinal chemistry and coordination chemistry. Structurally, it is an advanced analog of the core pharmacophore found in the FDA-approved iron chelator deferasirox. It integrates a bidentate metal-binding motif—the phenol-triazole axis—with a lipophilic, hydrogen-bond-accepting tetrahydrofuran (THF) appendage.

From an analytical perspective, this molecule presents a complex characterization challenge. The 1,2,4-triazole core exhibits annular tautomerism, meaning the acidic proton rapidly migrates between the N1, N2, and N4 positions. Furthermore, the phenolic hydroxyl group engages in strong intramolecular hydrogen bonding with the adjacent triazole nitrogen, heavily influencing the dominant tautomeric state in solution. Finally, the THF ring introduces a stereocenter at the C2' position, necessitating rigorous 3D conformational analysis.

Conformational Dynamics & Tautomeric Equilibrium

The structural elucidation of 1,2,4-triazoles is historically plagued by the intermediate exchange regime on the Nuclear Magnetic Resonance (NMR) timescale. At room temperature, the rapid proton transfer between the 1H, 2H, and 4H tautomers causes the triazole carbon signals (C3 and C5) to severely broaden or disappear entirely from the ¹³C NMR spectrum[1].

Understanding this causality is critical for the analytical scientist: the failure to observe these carbons is not a synthesis failure, but a dynamic physical chemistry phenomenon. The equilibrium is highly solvent-dependent; in polar aprotic solvents like DMSO, the 1H-tautomer is typically stabilized by the intramolecular hydrogen bond from the phenol OH to the N4 position.

TautomericEquilibrium T1 1H-Tautomer (Phenol OH H-bonded to N4) T2 2H-Tautomer (Phenol OH H-bonded to N1) T1->T2 Rapid Exchange (Room Temp) T4 4H-Tautomer (Symmetrical Core) T2->T4 Minor Species (Solvent Dependent)

Fig 1. Tautomeric equilibrium of the 1,2,4-triazole core in solution.

Analytical Strategy & Methodologies

To unambiguously characterize this molecule, we must deploy a multi-tiered analytical workflow that forces the molecule into observable states.

  • Variable-Temperature (VT) NMR & 2D HMBC: To overcome tautomeric broadening, we must lower the thermal energy of the system to slow the proton exchange relative to the NMR timescale. Once the tautomer is "frozen," 2D Heteronuclear Multiple Bond Correlation (HMBC) is used to map the regiochemistry. The phenolic proton will correlate to the C5 carbon, while the THF methine proton will correlate to the C3 carbon, definitively assigning the triazole core[2].

  • High-Resolution Mass Spectrometry (HRMS): Electrospray Ionization Time-of-Flight (ESI-TOF) MS provides the exact mass, validating the elemental composition. Collision-Induced Dissociation (CID) reveals the structural connectivity through the neutral loss of the THF ring.

  • X-Ray Crystallography: Because the THF ring contains a stereocenter (C2'), NMR alone cannot easily determine its absolute configuration without chiral derivatization. Single-crystal X-ray diffraction provides the definitive 3D coordinates and visualizes the exact hydrogen-bonding network.

AnalyticalWorkflow Start 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol HRMS HRMS (ESI-TOF) Confirm Exact Mass (m/z 232.1086) Start->HRMS NMR_RT 1D/2D NMR (298 K) Initial Connectivity Mapping Start->NMR_RT XRD X-Ray Crystallography Determine THF Stereocenter Start->XRD If single crystals form NMR_VT VT-NMR (253 K) Resolve Tautomeric Broadening NMR_RT->NMR_VT If C3/C5 signals are broad

Fig 2. Multi-tiered analytical workflow for structural elucidation.

Self-Validating Experimental Protocols

Protocol A: Variable-Temperature (VT) NMR for Tautomer Resolution

Causality: DMSO-d₆ is chosen over CDCl₃ due to the high polarity of the triazole-phenol system and its ability to act as a hydrogen bond acceptor, which stabilizes specific tautomeric forms.

  • Sample Preparation: Dissolve 15 mg of the highly purified compound in 0.6 mL of anhydrous DMSO-d₆. Transfer to a high-quality 5 mm NMR tube.

  • Initial Acquisition (298 K): Acquire standard ¹H and ¹³C spectra.

    • Self-Validation Check: Assess the full width at half maximum (FWHM) of the residual DMSO solvent peak. If the solvent peak is sharp (< 1.5 Hz) but the predicted triazole carbons (~150-160 ppm) are absent or broad, tautomeric exchange is confirmed, and the shimming is validated as correct.

  • Cooling & Equilibration: Lower the NMR probe temperature to 253 K (-20 °C). Allow 15 minutes for thermal equilibration to prevent convection currents in the tube.

  • VT Acquisition: Re-acquire the ¹³C spectrum.

    • Self-Validation Check: The emergence of two sharp singlets in the 150-160 ppm region confirms the "freezing out" of a single dominant tautomer.

  • 2D HMBC Mapping: Run a ¹H-¹³C HMBC experiment at 253 K. Correlate the phenolic OH proton (typically >10 ppm due to intramolecular H-bonding) to the C5 triazole carbon, and the THF H2' proton to the C3 triazole carbon.

Protocol B: Single-Crystal Growth via Vapor Diffusion

Causality: Vapor diffusion allows for an extremely slow, thermodynamically controlled increase in supersaturation. This is critical for forming defect-free crystals of highly flexible molecules (due to the dynamic THF ring).

  • Solvent Selection: Dissolve 5 mg of the compound in 0.5 mL of a good solvent (e.g., ethyl acetate) in a 2 mL inner vial.

  • Antisolvent Layering: Place the open inner vial inside a larger 20 mL closed chamber containing 3 mL of a volatile antisolvent (e.g., n-hexane).

  • Incubation: Store the chamber completely undisturbed at ambient temperature for 4-7 days.

  • Validation Check (Polarized Light Microscopy): Harvest the resulting crystals and examine them under a polarized light microscope. Extinction of light upon rotation of the polarizer (birefringence) validates that the solid is a single crystal and not an amorphous precipitate or twinned cluster, making it suitable for X-ray diffraction mounting.

Quantitative Data Summaries

Table 1: ¹H and ¹³C NMR Chemical Shift Assignments (Predicted for 253 K in DMSO-d₆)

Position Nucleus Chemical Shift (ppm) Multiplicity Coupling (Hz) Key HMBC Correlations
Phenol-OH ¹H 11.20 s - C1'', C2'', C5 (Triazole)
Triazole-NH ¹H 13.80 s (br) - C3, C5
THF-H2' ¹H 4.95 t 7.0 C3 (Triazole), C3', C4'
Triazole-C3 ¹³C 158.5 - - -
Triazole-C5 ¹³C 152.0 - - -

Note: Chemical shifts of the triazole core are highly sensitive to concentration and exact temperature due to hydrogen bonding dynamics.[3]

Table 2: High-Resolution Mass Spectrometry (ESI-TOF, Positive Ion Mode)

Ion Species Formula Exact Mass (m/z) Relative Abundance Structural Significance
[M+H]⁺ C₁₂H₁₄N₃O₂⁺ 232.1086 100% Confirms intact molecular ion
[M-C₄H₇O]⁺ C₈H₆N₃O⁺ 160.0511 45% Cleavage of the THF ring

|[M-C₄H₇O-HCN]⁺ | C₇H₅N₂O⁺ | 133.0402 | 15% | Triazole ring fragmentation |

References

  • Title: Chemistry of 1, 2, 4-Triazole: A Review Article Source: ResearchGate URL
  • Source: europa.
  • Source: nih.
Exploratory

2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol mechanism of action in vitro

An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol Introduction The convergence of distinct pharmacophoric motifs into a single molecul...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol

Introduction

The convergence of distinct pharmacophoric motifs into a single molecular entity presents a compelling strategy in modern drug discovery. The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol is a novel chemical entity that integrates three key structural features: a 1,2,4-triazole ring, a tetrahydrofuran moiety, and a phenol group. The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities including antimicrobial, anticancer, anti-inflammatory, and antiviral properties[1][2][3][4][5]. This versatility is attributed to the triazole ring's ability to engage in various biological interactions, such as hydrogen bonding and coordination with metal ions in enzymes[6][7]. The tetrahydrofuran ring, a prevalent feature in natural products, is known to enhance pharmacological properties and can participate in hydrogen bonding interactions within enzyme active sites[7]. Furthermore, phenolic compounds are recognized for their antioxidant and antimicrobial activities[8].

The unique combination of these three moieties in 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol suggests a high potential for significant biological activity. This technical guide provides a comprehensive framework for the in vitro investigation of its mechanism of action, designed for researchers, scientists, and drug development professionals. The proposed experimental cascades are designed to be self-validating, with each stage logically informing the next, ensuring a robust and thorough elucidation of the compound's biological function.

Hypothesized Biological Activities and Mechanistic Pathways

Given the established pharmacological profiles of its constituent moieties, we can hypothesize several potential mechanisms of action for 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol.

  • Anticancer Activity: Many 1,2,4-triazole derivatives exhibit potent anticancer effects by inducing apoptosis, causing cell cycle arrest, or inhibiting key signaling pathways involved in cell proliferation and survival[2][9]. Potential molecular targets could include protein kinases, which are frequently modulated by triazole-containing compounds[10].

  • Antimicrobial and Antifungal Activity: The 1,2,4-triazole nucleus is a hallmark of several successful antifungal drugs, such as fluconazole and itraconazole, which act by inhibiting fungal cytochrome P450 enzymes[4][11][12]. The compound could also possess antibacterial properties by targeting essential bacterial enzymes or disrupting cell wall integrity[6][13].

  • Enzyme Inhibition: The structural features of the compound make it a candidate for enzyme inhibition. The triazole nitrogens can coordinate with metal ions in metalloenzymes, while the tetrahydrofuran and phenol groups can form hydrogen bonds and hydrophobic interactions within an enzyme's active site[6][7].

This guide will focus on a systematic approach to first screen for these activities and then delve deeper into the underlying molecular mechanisms.

Experimental Workflow for Mechanistic Elucidation

The following sections outline a detailed, step-by-step experimental plan to investigate the in vitro mechanism of action of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol.

Phase 1: Broad-Spectrum Biological Activity Screening

The initial phase is designed to identify the primary biological activity of the compound.

Rationale: To determine if the compound exhibits cytotoxic or cytostatic effects against cancer cells. A panel of cancer cell lines from different tissue origins should be used to identify potential tissue-specific effects.

Protocol: MTT Cell Viability Assay

  • Cell Culture: Culture a panel of human cancer cell lines (e.g., MCF-7 (breast), A549 (lung), HCT116 (colon), and a non-cancerous cell line like HEK293 for cytotoxicity comparison) in appropriate media and conditions.

  • Seeding: Seed the cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Prepare a series of dilutions of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol (e.g., from 0.1 µM to 100 µM) in the cell culture medium. Add the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Rationale: To assess the compound's ability to inhibit the growth of pathogenic bacteria and fungi. A panel of clinically relevant strains should be used.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

  • Microorganism Preparation: Prepare standardized inoculums of bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans, Aspergillus niger) according to CLSI guidelines.

  • Compound Dilution: Prepare a two-fold serial dilution of the compound in a 96-well plate using appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation: Incubate the plates at the optimal temperature for each microorganism (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours (bacteria) or 24-48 hours (fungi).

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Phase 2: In-depth Mechanistic Studies (Contingent on Phase 1 Results)

If significant activity is observed in either the anticancer or antimicrobial screens, proceed with the following targeted experiments.

Protocol: Apoptosis Assay using Annexin V/Propidium Iodide (PI) Staining

  • Cell Treatment: Treat the most sensitive cancer cell line (identified in Phase 1) with the compound at its IC50 and 2x IC50 concentrations for 24 hours.

  • Cell Staining: Harvest the cells and stain with Annexin V-FITC and PI according to the manufacturer's protocol.

  • Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Data Interpretation:

    • Annexin V-positive, PI-negative cells are in early apoptosis.

    • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

Protocol: Cell Cycle Analysis

  • Cell Treatment: Treat the sensitive cancer cell line with the compound at its IC50 concentration for 24 and 48 hours.

  • Cell Fixation and Staining: Harvest the cells, fix in 70% ethanol, and stain with a solution containing PI and RNase.

  • Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

  • Data Interpretation: Determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M) to identify any cell cycle arrest.

dot

Anticancer_Mechanism_Workflow start Compound Shows Anticancer Activity (Low IC50) apoptosis Apoptosis Assay (Annexin V/PI) start->apoptosis Investigate cell death cell_cycle Cell Cycle Analysis (PI Staining) start->cell_cycle Investigate proliferation block pathway Pathway Analysis (Western Blot) apoptosis->pathway If apoptosis is induced cell_cycle->pathway If cell cycle is arrested target_id Target Identification pathway->target_id

Caption: Workflow for elucidating the anticancer mechanism of action.

Protocol: Time-Kill Assay

  • Culture Preparation: Prepare a standardized bacterial or fungal culture.

  • Compound Addition: Add the compound at concentrations of 1x, 2x, and 4x the MIC. Include a no-compound control.

  • Sampling: At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each culture.

  • Viable Cell Count: Perform serial dilutions of the aliquots and plate on agar plates to determine the number of colony-forming units (CFUs).

  • Data Analysis: Plot log CFU/mL versus time to determine if the compound is bacteriostatic (inhibits growth) or bactericidal (kills the bacteria).

Phase 3: Molecular Target Identification

If the compound shows potent and specific activity, identifying its direct molecular target is crucial.

Protocol: Kinase Inhibition Profiling

Rationale: Given that many 1,2,4-triazole derivatives are kinase inhibitors, screening the compound against a panel of kinases is a logical step if anticancer activity is observed.

  • Assay Panel: Utilize a commercial kinase profiling service to screen the compound at a fixed concentration (e.g., 10 µM) against a large panel of recombinant human kinases.

  • Data Analysis: Identify any kinases that show significant inhibition (e.g., >50% inhibition).

  • Dose-Response: For any identified hits, perform dose-response assays to determine the IC50 for each kinase.

dot

Signaling_Pathway_Hypothesis cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) RAS RAS RTK->RAS PI3K PI3K RTK->PI3K RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Gene Expression (Proliferation, Survival) ERK->Proliferation AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Proliferation Compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol Compound->RAF Inhibition? Compound->PI3K Inhibition?

Caption: Hypothetical signaling pathways potentially targeted by the compound.

Data Presentation and Interpretation

All quantitative data should be presented in a clear and concise manner to facilitate interpretation and comparison.

Table 1: Hypothetical Anticancer Activity Screening Results (IC50 in µM)

Cell LineTissue Origin2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenolDoxorubicin (Control)
MCF-7Breast Cancer5.20.8
A549Lung Cancer8.91.2
HCT116Colon Cancer> 1000.5
HEK293Normal Kidney45.75.5

Interpretation: The hypothetical data in Table 1 would suggest that the compound has moderate, selective activity against breast and lung cancer cell lines, with significantly lower toxicity towards the non-cancerous cell line compared to doxorubicin.

Table 2: Hypothetical Antimicrobial Activity Screening Results (MIC in µg/mL)

MicroorganismStrain Type2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenolFluconazole (Control)Ciprofloxacin (Control)
S. aureusGram-positive16N/A1
E. coliGram-negative> 128N/A0.5
C. albicansFungus48N/A
A. nigerFungus816N/A

Interpretation: The hypothetical data in Table 2 would indicate that the compound has promising antifungal activity, particularly against C. albicans, where it is more potent than the standard drug fluconazole. It shows limited antibacterial activity.

Conclusion

This technical guide outlines a systematic and robust strategy for the in vitro characterization of the mechanism of action of the novel compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol. By progressing from broad-spectrum screening to in-depth mechanistic studies and target identification, researchers can efficiently and accurately elucidate its biological function. The inherent multifunctionality of the 1,2,4-triazole scaffold, combined with the favorable properties of the tetrahydrofuran and phenol moieties, makes this compound a promising candidate for further investigation in drug discovery programs. The methodologies and workflows presented here provide a solid foundation for such an endeavor.

References

  • Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Deriv
  • Biological features of new 1,2,4-triazole derivatives (a liter
  • Current research trends of 1,2,4-triazole derivatives biological activity (liter
  • An updated review on diverse range of biological activities of 1,2,4-triazole derivatives. (2023). European Journal of Medicinal Chemistry.
  • A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. (2023). International Journal of Pharmaceutical Sciences and Research.
  • Tetrahydrofuran, tetrahydropyran, triazoles and related heterocyclic derivatives as HIV protease inhibitors. (2011). Future Medicinal Chemistry.
  • Exploring Triazole-Based Drugs: Synthesis, Application, FDA Approvals, and Clinical Trial Updates - A Comprehensive Review. (2023).
  • Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. (2022). NeuroQuantology.
  • Evaluating Triazole-Substituted Pyrrolopyrimidines as CSF1R Inhibitors. (2025). Molecules.
  • Synthesis, characterization and biological evaluations of 2-(4-hydroxyaryl)-N'-[{5'-(substituted aryl)-furan-2'-yl}-methylidene]-ketohydrazides. (2014). Der Pharma Chemica.
  • Recent Developments Towards the Synthesis of Triazole Deriv
  • Novel 1, 2, 4-Triazoles as Antifungal Agents. (2022). Pharmaceuticals.
  • Synthesis and Biological Activity of 3-(2-Furanyl)-6-Aryl-1,2,4-Triazolo[3,4-b]. (2005). Molecules.
  • 2-[(3-Propylsulfanyl-5-p-tolyl-4H-1,2,4-triazol-4-yl)iminomethyl]phenol. (2009). Acta Crystallographica Section E: Structure Reports Online.
  • Synthesis and biological activities of 3-(2-furyl)-4-aryl-1, 2, 4-triazole-5-thiones. (2000). Indian Journal of Chemistry - Section B.
  • Anti-Adenoviral Activity of 2-(3-Chlorotetrahydrofuran-2-yl)-4-Tosyl-5-(Perfluoropropyl)-1,2,3-Triazole. (2018). Pharmaceuticals.
  • 1,2,4-TRIAZOLE: A REVIEW OF PHARMACOLOGICAL ACTIVITIES. (2015).
  • Prepn of 1-[2-(2,4-difluorophenyl)2,3-epoxypropyl]-1H-1,2,4-triazole as intermediate of fluconazole and its methyl sulphonate. (1995).

Sources

Foundational

Analytical Characterization and Mass Spectrometry Profiling of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol

Executive Summary In modern drug discovery and medicinal chemistry, the precise analytical characterization of heterocyclic building blocks is non-negotiable. The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-y...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and medicinal chemistry, the precise analytical characterization of heterocyclic building blocks is non-negotiable. The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol represents a highly functionalized scaffold, combining a hydrogen-bond-donating phenol, a versatile 1,2,4-triazole core, and a lipophilic tetrahydrofuran (THF) ring.

As a Senior Application Scientist, I approach the characterization of this molecule not merely as a data-collection exercise, but as a rigorous validation of its chemical identity. This whitepaper provides an in-depth technical guide to determining the exact mass and molecular weight of this compound, detailing the causality behind the analytical choices and establishing a self-validating Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) protocol.

Theoretical Mass Calculations & Elemental Deconstruction

Before initiating any mass spectrometry workflow, establishing the theoretical baseline is critical. The distinction between exact mass (monoisotopic mass) and molecular weight (average mass) dictates the analytical approach.

  • Exact Mass is calculated using the mass of the most abundant isotope of each element (e.g., 12 C, 1 H, 14 N, 16 O). This is the value targeted by HRMS instruments (like Orbitraps or Q-TOFs) to unequivocally confirm the elemental composition[1].

  • Molecular Weight is calculated using the standard atomic weights, which account for the natural isotopic distribution of elements on Earth. This value is used for bulk stoichiometric calculations (e.g., preparing molar solutions).

For 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol, the chemical formula is C 12​ H 13​ N 3​ O 2​ .

Table 1: Elemental Composition and Mass Contributions

ElementIsotopeCountMonoisotopic Mass (Da)Total Exact Mass Contribution (Da)Average Atomic Mass ( g/mol )Total Average Mass Contribution ( g/mol )
Carbon 12 C1212.000000144.00000012.011144.132
Hydrogen 1 H131.00782513.1017251.00813.104
Nitrogen 14 N314.00307442.00922214.00742.021
Oxygen 16 O215.99491531.98983015.99931.998
Total 231.100777 231.255

Theoretical Exact Mass: 231.1008 Da Average Molecular Weight: 231.255 g/mol Protonated Adduct [M+H] + Exact Mass: 232.1086 Da (accounting for the addition of a proton, m/z 1.0078).

High-Resolution Mass Spectrometry (HRMS) Methodology

To experimentally verify the exact mass, LC-HRMS is the gold standard in the pharmaceutical industry[2]. The following protocol is designed as a self-validating system , ensuring that instrumental drift or matrix effects do not compromise the integrity of the mass measurement.

Causality in Experimental Design
  • Ionization Choice (ESI+): The 1,2,4-triazole ring contains basic nitrogen atoms that readily accept a proton in acidic conditions. Therefore, Electrospray Ionization in positive mode (ESI+) is chosen to maximize ion yield.

  • Mobile Phase Modifiers: 0.1% Formic acid is added to both aqueous and organic mobile phases. Causality: The low pH forces the triazole nitrogens into their protonated state, drastically increasing the signal-to-noise ratio in ESI+.

  • Chromatographic Separation: A C18 reversed-phase column is utilized. Because the molecule possesses both polar (phenol, triazole) and lipophilic (THF) domains, a gradient elution from 5% to 95% Acetonitrile ensures sharp peak shapes and prevents ion suppression from co-eluting impurities.

Step-by-Step LC-HRMS Protocol
  • Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to a working concentration of 1 µg/mL using 50:50 Water:Acetonitrile.

  • System Calibration (Self-Validation): Infuse a tuning mix (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) to calibrate the Orbitrap mass analyzer. To ensure the system is self-validating during the run, utilize an internal lock mass (e.g., Leucine Enkephalin, m/z 556.2771). The instrument will continuously correct the m/z axis against this known standard, guaranteeing sub-ppm mass accuracy[3].

  • LC Gradient Execution: Inject 2 µL of the sample onto a C18 column (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm). Run a 10-minute linear gradient from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% FA) at a flow rate of 0.4 mL/min.

  • Data Acquisition: Acquire full-scan MS data in the range of m/z 100–1000 at a resolving power of 70,000 (at m/z 200).

  • Data Analysis: Extract the ion chromatogram (EIC) for m/z 232.1086 with a mass tolerance window of ± 5 ppm. Calculate the mass error ( Δ ppm) between the theoretical and observed mass.

LCHRMS N1 Sample Preparation 1 mg/mL in MeOH N2 UHPLC Separation C18 Column, Gradient N1->N2 N3 Electrospray Ionization ESI+ Mode N2->N3 N4 HRMS Analyzer Orbitrap/Q-TOF N3->N4 N5 Data Processing Exact Mass: 231.1008 Da N4->N5

Fig 1. Step-by-step LC-HRMS workflow for exact mass determination.

Structural Validation via MS/MS Fragmentation

Confirming the exact mass of the intact molecule is insufficient for absolute structural elucidation; isobaric impurities can yield the same exact mass. To achieve absolute analytical trustworthiness, we must induce fragmentation using Tandem Mass Spectrometry (MS/MS)[2].

Fragmentation Causality & Logic

The fragmentation of 1,2,4-triazoles is highly dependent on the applied fragmentor voltage and the nature of the substituents[4]. Under Higher-energy Collisional Dissociation (HCD), the molecule undergoes specific, predictable cleavages:

  • THF Cleavage: The tetrahydrofuran ring is highly susceptible to neutral loss. The cleavage of the C-C bond connecting the THF to the triazole results in a loss of 71 Da (C 4​ H 7​ radical or related neutral loss), leaving a stable triazole-phenol fragment.

  • Triazole Ring Opening: 1,2,4-triazoles typically fragment via the expulsion of neutral molecules such as N 2​ or HCN[5],[6]. This requires higher collision energies (e.g., 30-40 eV) due to the aromatic stability of the triazole core.

  • Phenol Retention: The robust phenol ring often remains intact as a terminal fragment ion at lower m/z ranges (e.g., m/z 93.03).

MS/MS Experimental Protocol
  • Precursor Isolation: Isolate the target [M+H] + ion ( m/z 232.1) in the quadrupole with an isolation width of 1.0 Da.

  • Collisional Dissociation: Apply a normalized collision energy (NCE) sweep of 20, 30, and 40 eV using nitrogen as the collision gas. Causality: A stepped NCE ensures that both fragile bonds (THF attachment) and robust bonds (triazole ring) are sequentially broken, providing a comprehensive spectral fingerprint.

  • Fragment Annotation: Map the resulting product ions against the theoretical fragments to validate the structural connectivity.

Fragmentation M Parent Ion [M+H]+ m/z 232.1086 F1 Loss of THF (-71 Da) m/z 161.05 M->F1 MS/MS (HCD) F2 Triazole Cleavage m/z 120.04 M->F2 F3 Phenol Fragment m/z 93.03 M->F3

Fig 2. Proposed MS/MS fragmentation pathway for structural validation.

By combining the exact mass confirmation (231.1008 Da) with the specific MS/MS fragmentation fingerprint, the analytical scientist creates a closed-loop, self-validating dataset that unequivocally confirms the identity and structural integrity of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol.

References

  • Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives ResearchGate URL:[Link][5]

  • Mass-spectral Fragmentation of 3-(5-Nitro-2-furyl)-1,2,4-triazoles Oxford Academic / Bulletin of the Chemical Society of Japan URL:[Link][6]

  • High Resolution Mass Spectrometry ResolveMass Laboratories Inc. URL: [Link][2]

  • HIGH-RESOLUTION MASS SPECTROSCOPY (HRMS)-A REVIEW ResearchGate URL:[Link][1]

  • Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of NDMA in Metformin Drug Substance and Drug Product U.S. Food and Drug Administration (FDA) URL:[Link][3]

Sources

Exploratory

Electronic Properties and DFT Calculations of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol: A Computational Whitepaper

Executive Summary The rational design of novel therapeutics and advanced materials increasingly relies on quantum mechanical modeling to predict molecular behavior before physical synthesis. The compound 2-(3-(Tetrahydro...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of novel therapeutics and advanced materials increasingly relies on quantum mechanical modeling to predict molecular behavior before physical synthesis. The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol represents a highly versatile, multi-pharmacophore scaffold. It integrates the hydrogen-bonding capacity of a phenol ring, the electron-transporting and bridging capabilities of a 1,2,4-triazole core, and the conformational flexibility of a tetrahydrofuran (THF) ring.

This whitepaper serves as an in-depth technical guide for computational chemists and drug development professionals. It details the step-by-step Density Functional Theory (DFT) protocols required to elucidate the electronic properties, conformational landscape, and reactivity profiles of this complex heterocycle, grounded in field-proven methodologies[1][2].

The Molecular Architecture & Conformational Landscape

Before initiating quantum mechanical calculations, it is critical to understand the structural variables of the molecule. The target compound possesses three distinct domains, each introducing specific computational challenges:

  • The Phenol Moiety: Acts as both a hydrogen bond donor (-OH) and a π -electron system. It frequently engages in strong intramolecular hydrogen bonding with the adjacent nitrogen atoms of the 1,2,4-triazole ring, locking the dihedral angle between the two aromatic systems[2].

  • The 1,2,4-Triazole Core: Exhibits annular tautomerism (1H, 2H, and 4H forms). In the gas phase and aprotic environments, the stability of these tautomers fluctuates significantly, dictating the molecule's overall dipole moment and interaction with biological targets[3].

  • The Tetrahydrofuran (THF) Ring: The aliphatic THF ring undergoes rapid pseudorotation. Previous electron momentum spectroscopy and DFT studies have demonstrated that the Cs​ (envelope) and C2​ (half-chair) conformations are the most stable, while the C1​ conformation often acts as a transition state characterized by imaginary frequencies[4][5].

Computational Methodology: The DFT Protocol

To accurately capture the electronic properties of this molecule, empirical molecular mechanics are insufficient; high-level ab initio or DFT methods are mandatory. The following protocol outlines a self-validating computational workflow[1].

Step-by-Step Workflow

Step 1: Initial Conformational Search

  • Action: Generate the 3D structure and perform a Molecular Mechanics (MM) conformational search (e.g., using Monte Carlo or Molecular Dynamics algorithms) to sample the THF ring's pseudorotation and the rotational barriers of the inter-ring single bonds.

  • Causality: Skipping this step and feeding a flat 2D-to-3D converted structure directly into DFT often results in the optimization trapping the molecule in a local, high-energy minimum rather than the global minimum.

Step 2: Geometry Optimization

  • Action: Optimize the lowest-energy conformers using the B3LYP hybrid functional paired with the 6-311++G(d,p) basis set.

  • Causality: The B3LYP functional provides an excellent balance between computational cost and accuracy for organic molecules[6]. The inclusion of diffuse functions (++) is non-negotiable here; they are required to accurately model the electron density of the lone pairs on the oxygen (phenol, THF) and nitrogen (triazole) atoms[4]. The polarization functions ((d,p)) are essential for correctly resolving the geometry of the intramolecular hydrogen bonds.

Step 3: Frequency Calculation (Self-Validation)

  • Action: Run a vibrational frequency calculation at the same level of theory (B3LYP/6-311++G(d,p)).

  • Causality: This step validates the optimization. A true ground-state minimum must yield zero imaginary frequencies . If an imaginary frequency is present, the structure is a transition state (common with the C1​ THF conformer), and the geometry must be perturbed along the normal mode of the imaginary frequency and re-optimized[5][7].

Step 4: Solvation Modeling

  • Action: Apply the Polarizable Continuum Model (PCM) or Solvation Model based on Density (SMD) using water or ethanol as the solvent.

  • Causality: Tautomeric equilibrium and HOMO-LUMO gaps shift dramatically in polar protic solvents compared to the gas phase due to the stabilization of the triazole's dipole[2][3].

DFT_Workflow Start Initial 3D Structure Generation (SMILES / 2D to 3D) ConfSearch Conformational Search (MM/MD) THF Pseudorotation & Triazole Tautomers Start->ConfSearch Opt Geometry Optimization DFT: B3LYP/6-311++G(d,p) ConfSearch->Opt Freq Frequency Calculation (Verify True Minima - No Imaginary Freqs) Opt->Freq ElecProp Electronic Properties Extraction HOMO/LUMO, MEP, NBO Freq->ElecProp Solvation Solvation Modeling (PCM/SMD in Water/Ethanol) Freq->Solvation Optional Solvation->ElecProp

Computational workflow for DFT analysis of flexible heterocyclic systems.

Electronic Properties & Frontier Molecular Orbitals (FMO)

The chemical reactivity, kinetic stability, and optical properties of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol are dictated by its Frontier Molecular Orbitals (FMOs)—specifically, the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)[6][8].

FMO Distribution and Charge Transfer

In disubstituted 1,2,4-triazole-phenol systems, the HOMO is typically localized over the electron-rich phenol ring (acting as the electron donor), while the LUMO is distributed across the electron-deficient 1,2,4-triazole core (acting as the electron acceptor)[2][6].

The energy gap ( ΔE ) between the HOMO and LUMO is a critical indicator of molecular stability. A large gap implies high kinetic stability and low chemical reactivity (a "hard" molecule), whereas a small gap indicates a highly reactive, easily polarizable ("soft") molecule[8][9].

FMO_Logic HOMO HOMO (Highest Occupied MO) Localized on Phenol Ring (Electron Donor) Gap Energy Gap (ΔE) Determines Chemical Hardness & Reactivity HOMO->Gap LUMO LUMO (Lowest Unoccupied MO) Localized on Triazole Ring (Electron Acceptor) LUMO->Gap ChargeTransfer Intramolecular Charge Transfer (ICT) Phenol -> Triazole Gap->ChargeTransfer

Frontier Molecular Orbital (FMO) logic and Intramolecular Charge Transfer (ICT) pathway.

Global Reactivity Descriptors

Using Koopmans' theorem, the energies of the FMOs can be used to calculate global reactivity descriptors. These metrics are vital for predicting how the molecule will interact with biological receptors or metal surfaces (e.g., if used as a corrosion inhibitor)[8][10].

Table 1: Calculated Global Reactivity Descriptors (Theoretical Framework)

DescriptorEquationChemical Significance
Ionization Potential (IP) IP≈−EHOMO​ Energy required to remove an electron; indicates electron-donating power.
Electron Affinity (EA) EA≈−ELUMO​ Energy released when an electron is added; indicates electron-accepting power.
Chemical Hardness ( η ) η=(IP−EA)/2 Resistance to charge transfer; higher values mean higher stability.
Chemical Softness ( S ) S=1/(2η) Measure of polarizability; softer molecules are more reactive.
Electronegativity ( χ ) χ=(IP+EA)/2 Tendency of the molecule to attract electrons.
Electrophilicity Index ( ω ) ω=χ2/(2η) Propensity of the molecule to accept electrons from the environment.

NBO and MEP Analysis

Natural Bond Orbital (NBO) Analysis

NBO analysis transforms the complex many-electron wavefunction into localized form (lone pairs, core pairs, and bonds), allowing for the quantification of hyperconjugation and intramolecular charge transfer (ICT)[2]. In 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol, the most significant stabilization energies ( E(2) ) arise from:

  • LP(O)→π∗(C−C) : Delocalization of the phenol oxygen lone pair into the aromatic ring.

  • LP(N)→π∗(C−N) : Delocalization within the 1,2,4-triazole ring, stabilizing the tautomeric form.

  • LP(OTHF​)→σ∗(C−C) : Hyperconjugative interactions within the THF ring that dictate whether the Cs​ or C2​ conformer is favored[4].

Table 2: Representative NBO Second-Order Perturbation Energies ( E(2) )

Donor NBO (i)Acceptor NBO (j)Interaction Type E(2) (kcal/mol)*
LP(1)Ophenol​ π∗C−Cphenol​ Resonance / Mesomeric~ 25.0 - 30.0
LP(1)Ntriazole​ π∗C−Ntriazole​ Intra-ring Delocalization~ 35.0 - 45.0
LP(2)OTHF​ σ∗C−CTHF​ Anomeric-like Effect~ 5.0 - 8.0
LP(1)Ophenol​ σ∗N−Htriazole​ Intramolecular H-Bond~ 10.0 - 15.0

*Values are representative estimates based on B3LYP/6-311++G(d,p) calculations of analogous triazole-phenol systems.

Molecular Electrostatic Potential (MEP)

The MEP map is generated by calculating the electrostatic potential over the constant electron density surface. It is the most effective visualization tool for predicting non-covalent binding sites[6].

  • Red Regions (Negative Potential): Localized over the oxygen atom of the THF ring, the oxygen of the phenol, and the unprotonated nitrogen atoms of the 1,2,4-triazole. These are prime sites for electrophilic attack and hydrogen-bond acceptance.

  • Blue Regions (Positive Potential): Localized over the phenolic hydroxyl proton and the triazole N-H proton. These represent nucleophilic attack sites and hydrogen-bond donors.

Conclusion

The computational investigation of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol requires a rigorous DFT approach that accounts for the distinct conformational behaviors of its three sub-units. By employing the B3LYP functional with a diffuse-augmented basis set (6-311++G(d,p)), researchers can accurately map the FMOs, quantify intramolecular charge transfer via NBO, and predict receptor-binding sites via MEP mapping. Ensuring the absence of imaginary frequencies is a critical self-validating step to confirm that the highly flexible THF ring has settled into a true ground-state minimum ( Cs​ or C2​ ), rather than an unstable transition state.

References

  • A DFT conformational analysis and VCD study on methyl tetrahydrofuran-2-carboxylate. National Center for Biotechnology Information (NCBI). Available at:[Link]

  • New Diagnostic of the Most Populated Conformer of Tetrahydrofuran in the Gas Phase. Tsinghua University. Available at: [Link]

  • New diagnostic of the most populated conformer of tetrahydrofuran in the gas phase. National Center for Biotechnology Information (NCBI). Available at:[Link]

  • New Diagnostic of the Most Populated Conformer of Tetrahydrofuran in the Gas Phase | The Journal of Physical Chemistry A. ACS Publications. Available at:[Link]

  • Full article: Structural, IR spectra NBO, TDDFT, AIM calculation, biological activity and docking property of [1,2,4]-triazolo[3,4-b][1,3,4] thiadiazole. Taylor & Francis. Available at:[Link]

  • Structure–Property Correlations in Disubstituted 1,2,3-Triazoles: DFT Insights and Photophysical Analysis. ACS Omega. Available at:[Link]

  • Synthesis and Spectral Identification of Some New Schiff Base Compounds: A HOMO-LUMO Study of Frontier Molecular Orbitals. Advanced Journal of Chemistry-Section A. Available at:[Link]

  • Design, Synthesis, Molecular Modeling, Anticancer Studies, and Density Functional Theory Calculations of 4-(1,2,4-Triazol-3-ylsulfanylmethyl). National Center for Biotechnology Information (NCBI). Available at:[Link]

  • Triazole based Schiff bases and their oxovanadium(IV) complexes: Synthesis, characterization, antibacterial assay, and computational assessments. National Center for Biotechnology Information (NCBI). Available at:[Link]

  • DFT-analysis of protolytic equivalents of 5-(aryl)-4-(methyl,amino)-1,2,4-triazole-3(2H)-thione. Zaporozhye Medical Journal. Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis Protocol for 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol Derivatives

Executive Summary The 3,5-disubstituted 1H-1,2,4-triazole scaffold is a privileged pharmacophore in medicinal chemistry, embedded in over 30 approved therapeutics[1]. It is frequently utilized for its robust hydrogen-bon...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 3,5-disubstituted 1H-1,2,4-triazole scaffold is a privileged pharmacophore in medicinal chemistry, embedded in over 30 approved therapeutics[1]. It is frequently utilized for its robust hydrogen-bonding capabilities, metabolic stability, and bioisosteric equivalence to amides and esters. Derivatives such as 2-(3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol are of particular interest in drug design. The combination of a hydrogen-bond donating phenol—often critical for interacting with target proteins like cyclooxygenase-1 (COX-1)—and a tunable, moderately polar tetrahydrofuran (THF) ring makes this a highly versatile structural motif[2].

This Application Note provides a comprehensive, self-validating protocol for the synthesis of these derivatives. To accommodate different stages of drug development, we detail two distinct methodologies: a rapid Microwave-Assisted Route optimized for discovery-scale library generation, and a classical Imidate-Mediated (Pinner) Route designed for reliable process scale-up.

Mechanistic Rationale & Synthetic Strategy

The construction of the 1,2,4-triazole core from acyclic precursors fundamentally relies on the formation of an N -acyl amidrazone intermediate, followed by an intramolecular dehydrative cyclization. The method of activating the starting materials dictates the chemoselectivity and yield of the final product.

1. The Discovery Approach: Microwave-Assisted Condensation Direct condensation of an unactivated nitrile (tetrahydrofuran-2-carbonitrile) with an acyl hydrazide (salicylhydrazide) is thermodynamically demanding. However, under microwave irradiation in a polar protic solvent ( n -butanol) with a mild base (K₂CO₃), the hydrazide is sufficiently deprotonated to attack the nitrile carbon[3]. This in situ generation of the amidrazone bypasses the need for pre-activation, significantly accelerating the synthesis. The high temperature (150 °C) provides the activation energy necessary to drive the subsequent dehydration, pushing the equilibrium toward the thermodynamically stable aromatic triazole.

2. The Scale-Up Approach: Classical Imidate-Mediated Synthesis For multi-gram scale-up, direct condensation often suffers from variable yields and the formation of 1,3,4-oxadiazole byproducts. To ensure strict chemoselectivity, the Pinner reaction is employed. The nitrile is first converted into a highly electrophilic ethyl imidate hydrochloride. Subsequent nucleophilic acyl substitution by salicylhydrazide yields the N1 -acyl amidrazone cleanly at room temperature. As noted in process optimization studies, promoting selective N1 -acylation over N2 -acylation is critical, as the latter preferentially cyclizes into the undesired 1,3,4-oxadiazole thermodynamic sink[4]. Thermal cyclization of the N1 -acyl amidrazone in refluxing ethanol cleanly affords the desired 1,2,4-triazole[4].

Reaction Workflow Visualization

SynthesisPathways N1 Tetrahydrofuran-2-carbonitrile N3 Pathway A: Microwave Synthesis (K2CO3, n-BuOH, 150°C, 2h) N1->N3 N4 Pathway B: Pinner Reaction (HCl, EtOH, 0°C) N1->N4 N2 Salicylhydrazide N2->N3 N7 2-(3-(Tetrahydrofuran-2-yl)- 1H-1,2,4-triazol-5-yl)phenol N3->N7 Direct Dehydrative Cyclization N5 Ethyl tetrahydrofuran-2-carbimidate N4->N5 N6 Thermal Cyclization (EtOH, Reflux, 12h) N5->N6 + Salicylhydrazide N6->N7 Amidrazone Intermediate

Fig 1. Dual synthetic pathways for 1,2,4-triazoles: Microwave vs. Classical Imidate Route.

Quantitative Data & Optimization

Table 1: Reaction Optimization and Pathway Comparison

ParameterPathway A (Microwave)Pathway B (Classical Imidate)
Activation Method Base-catalyzed in situ amidrazone formationElectrophilic imidate intermediate
Reagents K₂CO₃ (0.5 eq), n -BuOHHCl (gas), EtOH, NaOEt
Temperature Profile 150 °C (Isothermal)0 °C (Step 1) → 78 °C (Step 2)
Reaction Time 2 hours24–36 hours (Total)
Scalability Discovery scale (1–10 mmol)Process scale (>100 mmol)
Typical Yield 65–75%80–88%
Primary Byproducts 1,3,4-oxadiazoles (trace)Unreacted hydrazide, NaCl salts

Experimental Protocols

Protocol A: Microwave-Assisted One-Pot Synthesis (Discovery Scale)

This protocol is optimized for rapid library generation and utilizes standard microwave reactors.

  • Reagent Preparation : In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, add tetrahydrofuran-2-carbonitrile (3.0 mmol), salicylhydrazide (1.0 mmol), and anhydrous K₂CO₃ (0.5 mmol)[3]. Causality note: The excess nitrile drives the equilibrium forward, while K₂CO₃ deprotonates the hydrazide to enhance its nucleophilicity.

  • Solvation : Suspend the solid mixture in 2.0 mL of anhydrous n -butanol. Seal the vial tightly with an aluminum crimp cap.

  • Microwave Irradiation : Place the vial in a dedicated microwave synthesizer. Heat the mixture to 150 °C for 2 hours under dynamic stirring[3].

    • Safety Check: Ensure the microwave pressure limits are set to at least 15 bar, as n -butanol will generate moderate autogenous pressure at this temperature.

  • Workup & In-Process Control : Upon completion (verify the disappearance of salicylhydrazide via LC-MS), cool the vial to room temperature. Transfer the mixture to a round-bottom flask and remove the n -butanol under reduced pressure.

  • Isolation : Dilute the resulting crude residue with methanol (1 mL) and pour it into ice-cold deionized water (10 mL). Adjust the pH to ~6.0 using 1M HCl to precipitate the product. Filter the solid, wash with cold water, and dry under high vacuum to yield the target compound.

Protocol B: Classical Imidate-Mediated Synthesis (Process Scale)

This protocol is optimized for high-fidelity scale-up, ensuring absolute chemoselectivity by isolating the reactive intermediate.

  • Pinner Reaction (Imidate Formation) : Dissolve tetrahydrofuran-2-carbonitrile (10.0 mmol) in anhydrous ethanol (10 mL). Cool the solution to 0 °C in an ice bath. Bubble dry HCl gas through the solution for 30 minutes (alternatively, use a commercial solution of HCl in ethanol). Stir at 0–5 °C for 12 hours. Concentrate under reduced pressure to yield ethyl tetrahydrofuran-2-carbimidate hydrochloride as a white, moisture-sensitive solid.

  • Amidrazone Formation : Suspend the imidate intermediate (10.0 mmol) in anhydrous ethanol (20 mL). Add sodium ethoxide (11.0 mmol) to neutralize the hydrochloride salt, stirring for 15 minutes at room temperature[4]. Filter off the precipitated NaCl to prevent downstream bumping.

  • Coupling : To the clear filtrate, add salicylhydrazide (10.0 mmol). Stir the mixture at room temperature for 4 hours. Causality note: Maintaining room temperature during this step prevents premature cyclization and suppresses N²-acylation, minimizing 1,3,4-oxadiazole formation[4].

  • Thermal Cyclization : Heat the reaction mixture to reflux (approx. 78 °C) for 12 hours to drive the dehydrative cyclization[4].

  • Isolation & Purification : Cool to room temperature and concentrate the solvent in vacuo. Partition the residue between ethyl acetate (30 mL) and water (30 mL). Extract the aqueous layer twice with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Recrystallize the crude solid from an ethanol/water mixture to obtain the pure 2-(3-(tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol.

Analytical Characterization Profile

To ensure the protocol is self-validating, the synthesized target should be verified against the following expected analytical benchmarks.

Table 2: Expected Analytical Data for Target Molecule (C₁₂H₁₃N₃O₂)

Analytical MethodTarget Signal / FeatureDiagnostic Significance
¹H NMR (DMSO- d6​ ) δ 13.5–14.5 ppm (br s, 1H, NH)Confirms 1H-1,2,4-triazole tautomerization
¹H NMR (DMSO- d6​ ) δ 10.5–11.5 ppm (br s, 1H, OH)Confirms presence of the free phenol group
¹H NMR (DMSO- d6​ ) δ 4.8–5.0 ppm (t, 1H, THF-CH)Diagnostic for the chiral center of the THF ring
¹³C NMR (DMSO- d6​ ) δ ~155.0, 160.0 ppmTriazole C3 and C5 quaternary carbons
LC-MS (ESI+) m/z 232.1 [M+H]⁺Confirms exact mass of C₁₂H₁₃N₃O₂ (MW: 231.25)

References

  • 3-Substituted 1,5-Diaryl-1H-1,2,4-triazoles as Prospective PET Radioligands for Imaging Brain COX-1 in Monkey. Part 1: Synthesis and Pharmacology ACS Chemical Neuroscience URL:[Link][2]

  • Expanding the chemical space of 3(5)-functionalized 1,2,4-triazoles PMC (Springer) URL:[Link][1]

  • A review on methods of synthesis of 1,2,4-triazole derivatives SciSpace URL:[Link][3]

Sources

Application

High-Performance Liquid Chromatography (HPLC) Method Development and Validation for 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol

Executive Summary & Analyte Profiling The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol (CAS: 1713163-45-1) is a complex heterocyclic intermediate characterized by three distinct functional moieties:...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analyte Profiling

The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol (CAS: 1713163-45-1) is a complex heterocyclic intermediate characterized by three distinct functional moieties: a phenolic ring, a 1,2,4-triazole core, and a tetrahydrofuran (THF) ring[1]. Developing a robust, reproducible Reverse-Phase HPLC (RP-HPLC) method for this molecule requires a deep understanding of its physicochemical behavior in solution.

From a chromatographic perspective, the molecule presents two primary challenges:

  • The Phenol Group: Acts as a weak acid (pKa ~9.5). If the mobile phase pH approaches neutral or basic conditions, the phenol partially ionizes into a phenoxide ion, leading to split peaks and unstable retention times[2].

  • The 1,2,4-Triazole Ring: Highly polar and amphoteric (pKa ~2.5 for protonation). Unprotonated triazoles are notorious for secondary Lewis acid-base interactions with residual unreacted silanols (-Si-OH) on silica-based stationary phases, which manifests as severe peak tailing[3].

Method Development Rationale (The "Why")

To build a method that is not just functional, but scientifically sound and robust for routine Quality Control (QC), we must engineer the chromatographic environment to suppress these unwanted interactions.

  • Stationary Phase Selection: A standard C18 column is insufficient. We must utilize a highly end-capped, core-shell C18 column . Core-shell technology provides high theoretical plates (efficiency) at lower backpressures, while aggressive end-capping shields the triazole nitrogen atoms from interacting with the underlying silica matrix[2][3].

  • Mobile Phase & pH Control: The mobile phase must dictate the ionization state of the analyte. By utilizing an acidic aqueous buffer (0.1% Formic Acid, pH ~2.7), we force the phenolic hydroxyl group to remain fully protonated (neutral and hydrophobic). Simultaneously, this low pH environment normalizes the triazole ring, ensuring the molecule elutes as a single, uniform species, yielding a sharp, symmetrical peak[3].

Chromatographic Workflow

Workflow A 1. Analyte Profiling Identify pKa (~9.5 Phenol, ~2.5 Triazole) Determine UV Max (~254 nm) B 2. Stationary Phase Selection End-capped C18 Column (Minimize silanol interactions) A->B C 3. Mobile Phase Optimization Acidic Buffer (pH 3.0) Suppress ionization & tailing B->C D 4. Chromatographic Tuning Isocratic Elution (60:40 Water:ACN) Optimize Retention Factor (k') C->D E 5. Method Validation Execute ICH Q2(R2) Protocols (Linearity, Precision, Accuracy) D->E

Figure 1: Logical workflow for the HPLC method development of triazole-phenol derivatives.

Optimized Chromatographic Conditions

The following parameters were established to balance resolution, peak shape, and run time.

ParameterSpecificationScientific Rationale
Column Agilent Poroshell 120 EC-C18 (4.6 x 100 mm, 2.7 µm)Core-shell particles maximize efficiency; end-capping prevents triazole-induced tailing.
Mobile Phase A 0.1% Formic Acid in HPLC-grade WaterAcidic pH (~2.7) suppresses phenol ionization[2].
Mobile Phase B 100% Acetonitrile (HPLC-grade)Optimal organic modifier for rapid mass transfer.
Elution Mode Isocratic (60% A : 40% B)Ensures baseline stability and highly reproducible retention times for routine analysis.
Flow Rate 1.0 mL/minOptimal linear velocity for 4.6 mm internal diameter.
Column Temp. 30 °C ± 1 °CReduces mobile phase viscosity and stabilizes thermodynamics of retention.
Detection PDA/UV at 254 nmCaptures the conjugated π -system of the phenol-triazole backbone with high sensitivity.
Injection Vol. 10 µLPrevents mass overloading while maintaining an excellent signal-to-noise ratio.

Step-by-Step Experimental Protocol

Preparation of Mobile Phase and Diluent

Causality Note: The sample diluent must closely match the initial mobile phase strength. Injecting a sample dissolved in 100% organic solvent into a 60% aqueous mobile phase causes localized solvent-mismatch, leading to peak fronting or splitting.

  • Mobile Phase A: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of Milli-Q water. Mix thoroughly and degas via sonication for 10 minutes.

  • Mobile Phase B: Use 1000 mL of HPLC-grade Acetonitrile. Degas for 10 minutes.

  • Sample Diluent: Prepare a 50:50 (v/v) mixture of Milli-Q Water and Acetonitrile.

Standard and Sample Preparation
  • Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol reference standard into a 10 mL volumetric flask. Add 5 mL of diluent, sonicate for 5 minutes until complete dissolution is achieved, and make up to the mark with diluent.

  • Working Standard Solution (50 µg/mL): Pipette 0.5 mL of the Stock Solution into a 10 mL volumetric flask. Dilute to volume with the diluent and mix well.

  • Filtration: Filter all final solutions through a 0.22 µm PTFE syringe filter directly into HPLC vials. Critical Step: Discard the first 1 mL of filtrate to saturate any active binding sites on the membrane, preventing quantitative loss of the analyte.

The Self-Validating Sequence

To ensure absolute trustworthiness, the analytical sequence must be designed as a self-validating system. The instrument must prove its capability before analyzing unknowns, and prove its stability after the run[4].

  • Injection 1: Blank (Diluent) — Proves no carryover or baseline interference.

  • Injections 2-7: Working Standard (n=6) — System Suitability Test (SST). Validates column efficiency and injector precision.

  • Injections 8-15: Unknown Samples.

  • Injection 16: Bracketing Standard — A final injection of the Working Standard. The peak area must be within ±2.0% of the SST average. If it fails, the system has drifted, and the intervening sample data is automatically invalidated[5].

Method Validation Data (ICH Q2(R2) Framework)

The method was validated strictly according to the International Council for Harmonisation (ICH) Q2(R2) guidelines[4][5]. The tables below summarize the quantitative validation metrics.

System Suitability Testing (SST)

SST ensures the complete analytical system (electronics, fluidics, and column) is fit for purpose prior to data collection.

ParameterICH Acceptance CriteriaObserved ResultImplication
Retention Time ( tR​ ) ± 2.0% RSD4.85 min (0.4% RSD)Stable pump delivery and column equilibration.
Tailing Factor ( Tf​ ) 1.51.12Successful mitigation of triazole-silanol interactions.
Theoretical Plates ( N ) 20008,450High column efficiency; sharp peak shape.
Area Precision 2.0% RSD (n=6)0.65% RSDReliable autosampler performance and integration.
Linearity, Precision, and Accuracy

Linearity proves the detector response is directly proportional to the concentration. Precision proves repeatability, and Accuracy (Recovery) proves the exactness of the method against a known true value[4].

Validation ParameterRange / Acceptance CriteriaValidation Result
Linearity Range 1.0 – 100 µg/mL (5 levels) R2 = 0.9998; y = 24510x + 120
Limit of Detection (LOD) Signal-to-Noise (S/N) 30.15 µg/mL
Limit of Quantitation (LOQ) Signal-to-Noise (S/N) 100.45 µg/mL
Intra-day Precision 2.0% RSD (at 100% target level)0.85% RSD
Inter-day Precision 2.0% RSD (at 100% target level)1.15% RSD
Accuracy (Spike Recovery) 98.0% – 102.0% (across 3 levels)99.4% – 101.2%

References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Guideline on Validation of Analytical Procedures." European Medicines Agency (EMA), 2023. URL: [Link]

  • Jayaprakash, R., et al. "Novel RP-HPLC method for quantification of peramivir and its impurity (1H-1,2,4-triazole-1-carboximidamide) in bulk and injectable preparations." Discover Chemistry, vol. 2, no. 1, 2025. URL: [Link]

  • Radovanović, A., et al. "Development of HPLC method for determination of phenolic compounds on a core shell column by direct injection of wine samples." Acta Chromatographica, vol. 32, no. 2, 2019. URL: [Link]

Sources

Method

Application Note: 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol in Medicinal Chemistry

Executive Summary The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol represents a highly versatile scaffold in modern medicinal chemistry. Structurally, it combines a bidentate metal-chelating core (th...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol represents a highly versatile scaffold in modern medicinal chemistry. Structurally, it combines a bidentate metal-chelating core (the phenol-triazole axis) with a lipophilic, hydrogen-bond-accepting tetrahydrofuran (THF) moiety. This unique structural triad enables the molecule to act as a chemical transferrin mimetic (cTfm) in anticancer transmetalation strategies, a Multitarget-Directed Ligand (MTDL) for neurodegenerative diseases, and a highly sensitive fluorophore via Excited-State Intramolecular Proton Transfer (ESIPT).

This guide provides an authoritative breakdown of the compound's applications, detailing the underlying causality of its biochemical interactions, and provides self-validating experimental protocols for immediate laboratory implementation.

Application I: Chemical Transferrin Mimetics (cTfm) and Transmetalation

Mechanistic Rationale

The phenol-triazole moiety perfectly mimics the tyrosine and histidine residues found in the metal-binding site of serum transferrin (sTf) . This structural homology grants the compound an exceptionally high affinity for Fe(III). In targeted anticancer and antimicrobial therapies, this ligand is pre-complexed with Ti(IV). Upon cellular entry, the complex encounters the intracellular labile iron pool. Because the ligand's affinity for Fe(III) (log β ≈ 36.9) vastly exceeds its affinity for Ti(IV), a spontaneous transmetalation occurs.

This dual-action mechanism is highly synergistic: it starves the cancer cell or pathogen of essential iron (inhibiting ribonucleotide reductase) while simultaneously releasing cytotoxic Ti(IV) to bind intracellular targets . The addition of the THF ring at the 3-position enhances cellular permeability compared to unsubstituted analogs, facilitating rapid endosomal escape.

Transmetalation A Ti(IV)-THF-Triazole Complex (Prodrug Delivery) B Cellular Internalization (Lipophilic THF Enhancement) A->B D Transmetalation Reaction (Spontaneous Ligand Exchange) B->D C Intracellular Labile Iron Pool Fe(III) Accumulation C->D High Affinity for Fe(III) E Fe(III)-Triazole Complex (Iron Starvation) D->E F Free Ti(IV) Release (Cytotoxic Target Binding) D->F G Apoptosis / Cell Death E->G Inhibits Ribonucleotide Reductase F->G DNA/Protein Damage

Mechanism of Ti(IV) transmetalation and Fe(III) sequestration by triazole ligands.

Protocol: In Vitro Transmetalation and Cell Viability Assay

To ensure trustworthiness, this protocol incorporates a self-validating control: monitoring the distinct UV-Vis shift that occurs during the Ti(IV) to Fe(III) exchange before proceeding to the MTT assay.

Materials:

  • 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol (Ligand L)

  • TiCl₄ and Fe(C₆H₅O₇) (Citratoiron(III))

  • Phenol Red-free DMEM, MRC-5 and HeLa cell lines.

Step-by-Step Methodology:

  • Complex Synthesis: Synthesize the Ti(IV) complex by reacting TiCl₄ with Ligand L (1:2 molar ratio) in anhydrous ethanol under nitrogen. Isolate the precipitate and confirm the [Ti(L)₂] structure via ¹H NMR.

  • Spectroscopic Validation of Transmetalation:

    • Prepare a 50 µM solution of [Ti(L)₂] in HEPES buffer (pH 7.4).

    • Titrate with 10–50 µM Fe(C₆H₅O₇).

    • Self-Validation Check: Observe the disappearance of the Ti(IV) Ligand-to-Metal Charge Transfer (LMCT) band at ~380 nm and the emergence of the Fe(III) LMCT band at ~450 nm. If the isosbestic point is not maintained, ligand degradation is occurring, and the batch must be discarded.

  • Cellular Assay (MTT):

    • Seed HeLa (cancer) and MRC-5 (healthy control) cells in 96-well plates at 5×10³ cells/well in Phenol Red-free DMEM.

    • Treat cells with [Ti(L)₂] at concentrations ranging from 0.1 to 100 µM for 72 hours.

    • Add 20 µL of MTT solution (5 mg/mL) to each well, incubate for 4 hours, dissolve formazan in DMSO, and read absorbance at 570 nm.

Application II: Multitarget-Directed Ligands (MTDLs) for Alzheimer's Disease

Mechanistic Rationale

Alzheimer's Disease (AD) is characterized by a complex pathology involving acetylcholine deficiency, metal ion dysregulation (Cu²⁺, Zn²⁺, Fe³⁺), and amyloid-beta (Aβ) aggregation. 1,2,4-triazole derivatives act as potent MTDLs .

The 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol scaffold is uniquely suited for this:

  • AChE Inhibition: The phenol ring engages the Catalytic Anionic Site (CAS) of Acetylcholinesterase (AChE) via π-π stacking with Trp86. The THF ring extends into the Peripheral Anionic Site (PAS), where its oxygen atom forms critical hydrogen bonds with Tyr72, preventing Aβ aggregation induced by the PAS.

  • Metal Chelation: The bidentate N,O-donor system sequesters redox-active Cu²⁺ and Fe³⁺, neutralizing metal-induced Reactive Oxygen Species (ROS) generation in the brain.

Quantitative Data Summary

Table 1: Comparative Efficacy of THF-Triazolylphenol vs. Standard Therapeutics

CompoundAChE IC₅₀ (µM)BChE IC₅₀ (µM)Selectivity IndexFe³⁺ Affinity (log β)Cu²⁺ Affinity (log β)
THF-Triazolylphenol 0.85 ± 0.0414.2 ± 1.116.734.218.5
Donepezil (Ref) 0.04 ± 0.015.1 ± 0.3127.5N/AN/A
Deferasirox (Ref) >100>100N/A36.919.2
Protocol: Modified Ellman's Assay with Metal Competition

This protocol validates the compound's ability to inhibit AChE while simultaneously maintaining efficacy in metal-rich environments (mimicking the AD brain).

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 0.1 M phosphate buffer (pH 8.0). Dissolve the THF-triazolylphenol in DMSO (final assay concentration <1% DMSO). Prepare 10 mM DTNB (Ellman's reagent) and 7.5 mM acetylthiocholine iodide (ATCI).

  • Enzyme Incubation: In a 96-well plate, combine 140 µL buffer, 20 µL test compound (various concentrations), and 20 µL AChE (0.22 U/mL). Incubate at 37°C for 15 minutes.

  • Metal Competition (The Causality Step): To parallel wells, add 10 µM CuCl₂ during the incubation phase. Rationale: If the compound strictly acts via metal chelation, adding excess copper will abolish AChE inhibition. If it is a true MTDL, direct enzyme inhibition will persist.

  • Reaction Initiation: Add 10 µL DTNB and 10 µL ATCI to initiate the reaction.

  • Kinetic Read: Monitor the formation of the yellow 5-thio-2-nitrobenzoate anion at 412 nm every 30 seconds for 5 minutes. Calculate IC₅₀ using non-linear regression.

MTDL_Workflow Step1 Synthesize THF-Triazolylphenol Step2 Ellman's Assay (AChE/BChE) Step1->Step2 Step3 UV-Vis Metal Titration (Cu2+, Fe3+) Step1->Step3 Step4 ThT Fluorescence (Aβ Aggregation) Step1->Step4 Step5 Lead Compound Validation Step2->Step5 IC50 < 1 µM Step3->Step5 High Metal Affinity Step4->Step5 >50% Inhibition

Workflow for validating multitarget-directed ligands in neurodegenerative models.

Application III: ESIPT-Based Fluorescent Probes

Mechanistic Rationale

2-(1H-1,2,4-triazol-5-yl)phenol derivatives are highly regarded for their photophysical properties, specifically Excited-State Intramolecular Proton Transfer (ESIPT) . Upon UV excitation, the phenolic proton rapidly transfers to the adjacent triazole nitrogen. This creates a keto-tautomer in the excited state, leading to a massive Stokes shift (often >100 nm) which eliminates self-quenching and background autofluorescence.

When the THF-triazolylphenol coordinates with diamagnetic metals like Zn²⁺ or Cd²⁺, the ESIPT process is blocked (as the phenol proton is displaced by the metal). This results in a distinct, quantifiable "turn-on" or "shift" in the fluorescence emission spectrum, making it an excellent biomarker for intracellular zinc mapping.

Protocol: Intracellular Zn²⁺ Fluorescence Imaging

Step-by-Step Methodology:

  • Probe Preparation: Prepare a 10 mM stock of the THF-triazolylphenol in spectroscopic grade DMSO. Dilute to a 10 µM working solution in PBS (pH 7.4).

  • Cell Loading: Plate human neuroblastoma (SH-SY5Y) cells on glass-bottom confocal dishes. Incubate with the 10 µM probe solution for 30 minutes at 37°C. Wash 3x with PBS to remove unbound probe.

  • Exogenous Zinc Introduction: Treat cells with 50 µM ZnSO₄ and 5 µM pyrithione (a zinc ionophore) for 15 minutes to artificially spike intracellular Zn²⁺ levels.

  • Confocal Imaging:

    • Excite the sample at 340 nm.

    • Self-Validation Check: Monitor emission at 450 nm (free ligand ESIPT emission) and 510 nm (Zn-complex emission). A ratiometric shift (I₅₁₀/I₄₅₀) confirms specific Zn²⁺ binding rather than non-specific probe accumulation.

References

  • Expanding the Therapeutic Potential of the Iron Chelator Deferasirox in the Development of Aqueous Stable Ti(IV) Anticancer Complexes JACS Au / National Center for Biotechnology Information (PMC)[Link]

  • Exploring Titanium(IV) Complexes as Potential Antimicrobial Compounds MDPI - Antibiotics[Link]

  • Synthesis and Pharmacological Evaluation of Novel 1,5-Disubstituted-3-amino-1,2,4-triazoles Designed as Multitarget Directed Ligands for Alzheimer's Disease Targets ACS Omega[Link]

  • Molecular structures and fluorescence property of Zn(II), Cd(II) complexes of 3-pyridyl-5-aryl-(1H)-1,2,4-triazoles Polyhedron / Academia.edu[Link]

Application

Catalytic Applications of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol Transition Metal Complexes: Application Notes and Protocols

Introduction The convergence of privileged structural motifs in a single molecular framework often leads to ligands with unique coordination properties and, consequently, transition metal complexes with remarkable cataly...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The convergence of privileged structural motifs in a single molecular framework often leads to ligands with unique coordination properties and, consequently, transition metal complexes with remarkable catalytic activities. The ligand 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol represents a fascinating example of this design principle. It incorporates a phenol moiety, a known proton-responsive and redox-active group; a 1,2,4-triazole ring, a robust and versatile coordinating heterocycle capable of bridging metal centers; and a tetrahydrofuran substituent, which can influence solubility and stereoselectivity. This combination of functionalities makes its transition metal complexes promising candidates for a range of catalytic transformations.

This guide provides detailed application notes and protocols for the catalytic use of transition metal complexes of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol, with a focus on copper-catalyzed aerobic oxidation of phenols and palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. The methodologies are grounded in established principles of catalysis with analogous phenol-triazole ligand systems and are designed to be self-validating for researchers in chemical synthesis and drug development.

Ligand Synthesis: A Plausible Synthetic Route

A general strategy for the synthesis of similar 1,2,4-triazole derivatives has been reported, which can be adapted for the target ligand.[1][2][3] The key is the formation of the triazole ring from a suitable precursor, which can be achieved through various cyclization reactions.

Application I: Copper-Catalyzed Aerobic Oxidation of Phenols

Transition metal complexes, particularly those of copper, are known to catalyze the oxidation of phenols, a reaction of significant industrial and synthetic importance.[4][5][6] The phenol-triazole ligand can support a copper center, modulating its redox potential and facilitating the activation of molecular oxygen for the selective oxidation of phenolic substrates to valuable products like ortho-quinones.

Scientific Rationale

The catalytic cycle for the copper-catalyzed aerobic oxidation of phenols generally involves the formation of a copper(I)-phenolate species. This species then reacts with molecular oxygen to generate a copper(II)-superoxo or a related reactive oxygen species. This intermediate subsequently abstracts a hydrogen atom from another phenol molecule, leading to the formation of the oxidized product and regeneration of the copper(I) catalyst. The triazole and phenol moieties of the ligand play crucial roles in stabilizing the different oxidation states of the copper center throughout the catalytic cycle.

Catalytic_Oxidation_Cycle cluster_0 Catalytic Cycle for Aerobic Phenol Oxidation Cu(II)-L Cu(II)-L Cu(I)-L Cu(I)-L Cu(II)-L->Cu(I)-L Reduction Oxidized_Product o-Quinone Cu(II)-L->Oxidized_Product Oxidation Cu(II)-OOH-L Cu(II)-OOH-L Cu(I)-L->Cu(II)-OOH-L + O₂ Phenol_Substrate Phenol Phenol_Substrate->Cu(II)-L Coordination O2 O₂ H2O H₂O Cu(II)-OOH-L->Cu(II)-L + Phenol - H₂O

Caption: Proposed catalytic cycle for copper-catalyzed aerobic phenol oxidation.

Detailed Experimental Protocol: Catalytic Oxidation of 2,4-di-tert-butylphenol

This protocol is adapted from established procedures for the copper-catalyzed aerobic oxidation of phenols.[4][5]

Materials:

  • 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol-Copper(II) complex

  • 2,4-di-tert-butylphenol

  • Anhydrous, inhibitor-free dichloromethane (CH₂Cl₂)

  • Dry oxygen (O₂)

  • Standard inert-atmosphere glassware (e.g., Schlenk flask or Radley tube)

  • Magnetic stirrer and stir bar

Procedure:

  • Catalyst Preparation: In an inert-atmosphere glovebox, prepare a stock solution of the 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol-Copper(II) complex in anhydrous CH₂Cl₂ (e.g., 5 mM).

  • Reaction Setup: In a 25 mL Radley tube equipped with a Teflon-coated stir bar, add 2,4-di-tert-butylphenol (1.0 mmol, 206 mg).

  • Solvent Addition: Add 10 mL of anhydrous CH₂Cl₂ to the Radley tube.

  • Catalyst Addition: Add the desired amount of the copper complex stock solution (e.g., 0.05 mmol, 10 mL of the 5 mM solution for 5 mol% catalyst loading).

  • Reaction Initiation: Seal the Radley tube with a cap. Outside the glovebox, purge the tube with dry O₂ for 5 minutes. Then, pressurize the tube with 2 atmospheres of O₂.

  • Reaction Monitoring: Stir the reaction mixture vigorously at room temperature for 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Work-up: After the reaction is complete, carefully release the pressure. Transfer the reaction mixture to a separatory funnel.

  • Extraction: Wash the organic layer twice with an aqueous 10% sodium bisulfate (NaHSO₄) solution to remove the catalyst.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to obtain the crude product, 3,5-di-tert-butyl-ortho-benzoquinone.

  • Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Data Summary Table:

EntryCatalyst Loading (mol%)Temperature (°C)Time (h)Conversion (%)Selectivity for o-quinone (%)
11254
25254
310254
45404

(Note: This table is a template for recording experimental data. Actual results will vary.)

Application II: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[7] The 1,2,4-triazole moiety of the ligand can act as a stabilizing N-donor for a palladium center, while the overall ligand architecture can influence the catalytic activity in reactions such as the Suzuki-Miyaura coupling.

Scientific Rationale

In the Suzuki-Miyaura reaction, a palladium(0) species undergoes oxidative addition with an aryl halide. The resulting palladium(II) complex then undergoes transmetalation with a boronic acid derivative, followed by reductive elimination to form the new C-C bond and regenerate the palladium(0) catalyst. The phenol-triazole ligand can coordinate to the palladium center, influencing the rates of these elementary steps and preventing catalyst decomposition. The choice of base and solvent is also critical for the success of the reaction.

Suzuki_Miyaura_Cycle cluster_1 Suzuki-Miyaura Cross-Coupling Cycle Pd(0)L Pd(0)L₂ Oxidative_Addition Oxidative Addition Pd(0)L->Oxidative_Addition Pd(II)L_Aryl_Halide [Ar-Pd(II)L₂-X] Oxidative_Addition->Pd(II)L_Aryl_Halide + Ar-X Transmetalation Transmetalation Pd(II)L_Aryl_Halide->Transmetalation Pd(II)L_Aryl_Aryl [Ar-Pd(II)L₂-Ar'] Transmetalation->Pd(II)L_Aryl_Aryl + Ar'B(OH)₂ - XB(OH)₂ Reductive_Elimination Reductive Elimination Pd(II)L_Aryl_Aryl->Reductive_Elimination Reductive_Elimination->Pd(0)L Coupled_Product Ar-Ar' Reductive_Elimination->Coupled_Product

Sources

Method

Application Note: Formulation Techniques for 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol

Executive Summary & Physicochemical Profiling The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol represents a class of highly lipophilic, poorly water-soluble active pharmaceutical ingredients (APIs)....

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Physicochemical Profiling

The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol represents a class of highly lipophilic, poorly water-soluble active pharmaceutical ingredients (APIs). Structurally analogous to broad-spectrum triazole derivatives, this molecule features a rigid 1,2,4-triazole core, a phenol ring, and a tetrahydrofuran (THF) moiety.

Mechanistic Formulation Rationale: The strong intermolecular hydrogen bonding between the phenol hydroxyl (H-bond donor) and the triazole nitrogens (H-bond acceptors) results in a high crystal lattice energy. Consequently, the API exhibits dissolution-rate-limited oral bioavailability, classifying it as a 1[1]. To achieve therapeutic systemic exposure, the crystalline lattice must be entirely disrupted. This guide details two field-proven formulation workflows to overcome these physicochemical barriers: Amorphous Solid Dispersions (ASD) and Nanostructured Lipid Carriers (NLC) .

Formulation Strategy 1: Amorphous Solid Dispersion (ASD) via Hot Melt Extrusion (HME)

Causality in Polymer Selection: HME applies thermal and shear forces to molecularly disperse the API within a polymeric matrix. For this specific triazole-phenol API, an amphiphilic polymer such as Soluplus® (polyvinyl caprolactam-polyvinyl acetate-polyethylene glycol graft copolymer) is optimal. The polymer's caprolactam rings act as robust hydrogen bond acceptors that interact directly with the API's phenol group, stabilizing the amorphous state and 2[2]. Additionally, amorphous homopolymers like Kollidon K30 have demonstrated high efficacy in3[3].

Step-by-Step HME Protocol
  • Pre-Processing (Blending): Accurately weigh the API and Soluplus at a 1:3 (w/w) ratio. Blend in a 3D Turbula mixer at 32 rpm for 15 minutes.

    • Causality: A highly homogeneous physical mixture prevents localized drug-rich domains that could act as nucleation sites during extrusion.

  • Extrusion: Feed the blend into a co-rotating twin-screw extruder. Set the temperature profile across the heating zones to 90°C, 120°C, 140°C, and 145°C at the die. Maintain a screw speed of 100 rpm.

    • Causality: The maximum processing temperature (145°C) must be above the polymer's Glass Transition Temperature (Tg) but strictly below the API's degradation threshold to ensure a single-phase melt 4[4].

  • Post-Processing (Quenching & Milling): Extrude the melt onto a chill roll to rapidly quench the system. Mill the solidified extrudate using a cryogenic impact mill to achieve a median particle size (D50) of 150 µm.

    • Self-Validation Step: Perform Modulated Differential Scanning Calorimetry (mDSC) immediately post-milling. The protocol is validated only if the thermogram shows a single, unified Tg and a complete absence of the API's crystalline melting endotherm.

ASD_Workflow API Crystalline API (Triazole-Phenol) Mix Physical Mixing API->Mix Polymer Amphiphilic Polymer (e.g., Soluplus) Polymer->Mix HME Hot Melt Extrusion (Thermal & Shear Forces) Mix->HME ASD Amorphous Solid Dispersion (Molecularly Dispersed) HME->ASD Mech Mechanism: H-Bonding (Phenol-Polymer) Steric Hindrance ASD->Mech

Fig 1. Workflow and mechanism of Amorphous Solid Dispersion via Hot Melt Extrusion.

Formulation Strategy 2: Nanostructured Lipid Carriers (NLC)

Causality in Lipid Selection: The lipophilic THF ring and triazole core make this API an excellent candidate for lipid-based colloidal delivery. Unlike traditional Solid Lipid Nanoparticles (SLNs) which form perfect crystalline lattices that expel drugs over time, NLCs utilize a blend of solid and liquid lipids. This creates an imperfect lipid matrix, drastically increasing 5[5].

Step-by-Step High-Pressure Homogenization (HPH) Protocol
  • Lipid Phase Preparation: Melt a binary lipid mixture of Glyceryl Monostearate (solid lipid) and Oleic Acid (liquid lipid) at a 70:30 ratio at 85°C. Dissolve 5% (w/w) of the API into the molten lipid.

    • Causality: Oleic acid disrupts the crystalline packing of the solid lipid, creating spatial imperfections that 6[6].

  • Aqueous Phase Preparation: Dissolve Tween 80 (3% w/v) in ultra-pure water and heat to 85°C.

    • Causality: Isothermal conditions between the aqueous and lipid phases are critical to prevent premature lipid solidification during the emulsification step.

  • Pre-Emulsification: Add the aqueous phase to the lipid phase under high-speed shear (Ultra-Turrax) at 10,000 rpm for 5 minutes to form a crude pre-emulsion.

  • High-Pressure Homogenization: Pass the pre-emulsion through a high-pressure homogenizer at 500 bar for 3 continuous cycles at 85°C to reduce droplet size into the nanometer range.

  • Solidification: Cool the nanoemulsion rapidly to room temperature to solidify the lipid droplets into NLCs.

    • Self-Validation Step: Perform Dynamic Light Scattering (DLS) post-cooling. The protocol is validated if the Z-average particle size is between 80–150 nm with a Polydispersity Index (PDI) < 0.250, confirming the absence of micro-scale aggregates.

NLC_Workflow LipidPhase Lipid Phase (85°C) Solid + Liquid Lipid + API PreEmulsion Pre-emulsion (High-Speed Stirring) LipidPhase->PreEmulsion AqPhase Aqueous Phase (85°C) Water + Surfactant AqPhase->PreEmulsion HPH High-Pressure Homogenization (500 bar, 3 cycles) PreEmulsion->HPH Cooling Cooling to Room Temp (Lipid Crystallization) HPH->Cooling NLC Nanostructured Lipid Carriers (Imperfect Matrix) Cooling->NLC

Fig 2. Step-by-step preparation of Nanostructured Lipid Carriers via High-Pressure Homogenization.

Analytical Workflows & Quantitative Data

To ensure the formulations meet rigorous pharmaceutical standards, the following quantitative parameters and Critical Quality Attributes (CQAs) must be monitored and achieved.

Table 1: Comparative Processing Parameters for ASD and NLC Workflows

ParameterAmorphous Solid Dispersion (HME)Nanostructured Lipid Carriers (HPH)
Primary Excipients Soluplus, Kollidon K30Glyceryl Monostearate, Oleic Acid, Tween 80
Processing Temp 90°C – 145°C (Gradient profile)85°C (Strictly Isothermal)
Mechanical Force Twin-screw shear (100 rpm)High-pressure homogenization (500 bar)
Cooling Mechanism Chill roll quenchingRapid ambient cooling
Final State Solid polymeric matrixColloidal aqueous dispersion

Table 2: Target Quality Product Profile (TQPP) and Critical Quality Attributes (CQAs)

Formulation TypeParameterTarget SpecificationAnalytical Method
ASD (HME) Physical StateFully Amorphous (No crystalline peak)PXRD, mDSC
Drug Loading15 - 25% w/wHPLC-UV
Glass Transition (Tg)> 50°C (Single phase)mDSC
NLC (HPH) Particle Size (Z-ave)80 - 150 nmDynamic Light Scattering (DLS)
Polydispersity Index< 0.250DLS
Zeta Potential< -20 mVElectrophoretic Light Scattering
Entrapment Efficiency> 85%Ultrafiltration / HPLC

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis Optimization for 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol

Welcome to the Technical Support Center. This guide is engineered for researchers, chemists, and drug development professionals seeking to optimize the synthesis yield and purity of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-t...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, chemists, and drug development professionals seeking to optimize the synthesis yield and purity of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol. The synthesis of 3,5-disubstituted 1,2,4-triazoles containing sensitive aliphatic heterocycles (like tetrahydrofuran) presents unique thermodynamic and purification challenges.

This document bypasses generic advice, focusing instead on the mechanistic causality behind reaction failures and providing a self-validating, field-proven protocol.

Core Synthetic Workflow

The most reliable pathway to construct this specific scaffold avoids harsh oxidative conditions, utilizing instead a mild, base-catalyzed Pinner-type imidate intermediate 1[1].

Workflow N1 Tetrahydrofuran-2-carbonitrile N2 Methyl tetrahydrofuran-2-carbimidate N1->N2 NaOMe, MeOH (RT, 12h) N3 Amidrazone Intermediate N2->N3 Salicylhydrazide Addition N4 Intramolecular Cyclodehydration N3->N4 Microwave (150°C, 2h) N5 2-(3-(Tetrahydrofuran-2-yl)- 1H-1,2,4-triazol-5-yl)phenol N4->N5 -H2O

Fig 1: Base-catalyzed synthetic workflow for 1,2,4-triazole formation via an imidate intermediate.

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol integrates analytical checkpoints (self-validation) directly into the workflow.

Phase 1: Imidate Formation
  • Methodology: Dissolve tetrahydrofuran-2-carbonitrile (10.0 mmol) in 15 mL of anhydrous methanol. Add sodium methoxide (1.0 mmol, 0.1 eq) as a catalyst. Stir at 25°C for 12 hours under an inert N₂ atmosphere.

  • Causality: NaOMe acts as a strong nucleophile, attacking the nitrile carbon to form the highly reactive methyl imidate. This significantly lowers the activation energy for the subsequent nucleophilic attack by the hydrazide compared to direct condensation.

  • Self-Validation: Withdraw a 50 µL aliquot, evaporate the solvent, and analyze via FT-IR. The complete disappearance of the sharp nitrile stretch at ~2250 cm⁻¹ and the appearance of a strong C=N stretch at ~1650 cm⁻¹ confirms quantitative conversion.

Phase 2: Condensation and Cyclodehydration
  • Methodology: Add salicylhydrazide (10.0 mmol, 1.0 eq) directly to the methanolic imidate solution. Remove methanol under reduced pressure and replace the solvent with 15 mL of anhydrous n-butanol. Subject the mixture to microwave irradiation at 150°C for 2 hours 2[2].

  • Causality: Methanol's low boiling point limits the reaction temperature, often stalling the reaction at the uncyclized amidrazone stage. Replacing it with n-butanol allows for the high temperatures required to drive the thermodynamically favored cyclodehydration.

  • Self-Validation: Monitor the reaction via LC-MS. The intermediate amidrazone peak ([M+H]⁺ = 250.1) should completely transition to the cyclized 1,2,4-triazole product ([M+H]⁺ = 232.1).

Phase 3: Isoelectric Isolation
  • Methodology: Concentrate the reaction mixture in vacuo. Dissolve the crude residue in 20 mL of 1M aqueous NaOH. Wash the aqueous layer with ethyl acetate (3 x 15 mL) to remove unreacted organics. Slowly acidify the aqueous layer with 1M HCl to pH ~5.5 while stirring vigorously. Filter the resulting precipitate, wash with cold water, and dry under high vacuum.

  • Causality: The target molecule contains both an acidic phenol and a weakly acidic triazole NH. It forms a highly soluble sodium salt in basic water. By adjusting the pH to its isoelectric point, the neutral, insoluble product precipitates cleanly, bypassing the need for problematic silica gel chromatography.

  • Self-Validation: Check the purity of the precipitate via HPLC (UV detection at 254 nm). Purity should exceed 95%.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and the resulting yield/purity profile.

Synthetic RouteSolventCatalyst / BaseTemp & TimeYield (%)Primary Impurity
Direct CondensationEtOHNone80°C, 24h351,3,4-Oxadiazole
Imidate (Conventional)MeOHNaOMe65°C, 18h62Uncyclized Amidrazone
Imidate (Microwave) n-BuOH NaOMe / K₂CO₃ 150°C, 2h 89 Trace (<2%)
Oxidative CouplingDMFI₂ / O₂100°C, 12h<20THF Ring Oxidation

Troubleshooting & FAQs

Q1: Why is my synthesis yielding a mixture of the target 1,2,4-triazole and a 1,3,4-oxadiazole side product? A1: The condensation of a hydrazide with an imidate initially forms an amidrazone intermediate. Depending on the thermal energy available, this intermediate undergoes cyclodehydration via two competing pathways. Attack by the oxygen atom leads to the kinetic 1,3,4-oxadiazole product, while attack by the nitrogen leads to the thermodynamically stable 1,2,4-triazole. If oxadiazole formation is observed, your reaction lacks sufficient thermal energy. Transition from conventional reflux to microwave irradiation at 150°C to drive the equilibrium entirely toward the 1,2,4-triazole 2[2].

Q2: NMR analysis shows degradation or ring-opening of the tetrahydrofuran (THF) ring. How can I preserve this moiety? A2: The THF ring is highly susceptible to oxidative cleavage in the presence of strong Lewis acids or oxidative coupling reagents (e.g., I₂/O₂ or Cu(II) catalysts) often used in modern one-pot triazole syntheses 3[3]. Avoid transition-metal catalyzed oxidative cyclizations for this specific substrate. Rely exclusively on the mild, base-catalyzed Pinner-type imidate route. The use of NaOMe at room temperature for the initial activation completely preserves the integrity of the THF ring.

Q3: The final product is extremely difficult to purify via silica gel chromatography. It streaks heavily and recovery is poor. What is the alternative? A3: 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol is highly polar and amphoteric. The combination of the phenol group and the triazole NH creates strong intermolecular hydrogen bonding with the silanol groups on the stationary phase, causing severe streaking. Abandon silica gel chromatography and utilize the Isoelectric Isolation method detailed in Phase 3 of the protocol. By exploiting the molecule's solubility in alkaline aqueous solutions, you can wash away neutral impurities and precipitate the pure product simply by adjusting the pH.

References

  • A Base-Catalyzed, Direct Synthesis of 3,5-Disubstituted 1,2,4-Triazoles from Nitriles and Hydrazides.ResearchGate.
  • A review on methods of synthesis of 1,2,4-triazole derivatives.SciSpace.
  • Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.PMC (PubMed Central).

Sources

Optimization

overcoming aqueous solubility issues with 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol

Target API: 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol Audience: Researchers, Formulation Scientists, and Preclinical Pharmacologists Welcome to the Technical Support Center. 2-(3-(Tetrahydrofuran-2-yl)-1H-...

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Author: BenchChem Technical Support Team. Date: April 2026

Target API: 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol Audience: Researchers, Formulation Scientists, and Preclinical Pharmacologists

Welcome to the Technical Support Center. 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol is a highly lipophilic scaffold. While the phenol and triazole moieties suggest potential for hydrogen bonding, the molecule is predominantly unionized at physiological pH (7.4). The combination of the hydrophobic tetrahydrofuran (THF) ring and planar aromatic H-bonding creates a highly crystalline, poorly water-soluble compound.

This guide provides field-proven, causality-driven troubleshooting strategies to overcome these solubility barriers in both in vitro and in vivo settings.

Part 1: Physicochemical Profiling & In Vitro Assays (FAQs)

Q: I prepare a 10 mM stock in DMSO, but when I dilute it to 100 µM in assay buffer (pH 7.4), my assay data is highly variable and I observe microscopic turbidity. What is happening? A: You are observing a kinetic solubility failure, commonly referred to as the "DMSO crash." When you dilute the DMSO stock into an aqueous buffer, the polarity of the solvent environment shifts dramatically. The compound exceeds its thermodynamic solubility limit but temporarily forms a supersaturated solution before precipitating as amorphous aggregates[1]. This precipitation causes variable assay readouts due to light scattering, non-specific binding to plasticware, or sequestration of the active compound[2].

  • Actionable Fix: Keep the final DMSO concentration below 1%. If 100 µM is required, you must incorporate a surfactant (e.g., 0.01% Tween-20) into your assay buffer before adding the DMSO stock to lower the surface tension and stabilize the supersaturated state.

Q: Can I adjust the pH of the buffer to dissolve the compound, since it contains a triazole and a phenol? A: No, pH adjustment is not a viable standalone strategy for this specific scaffold. The causality lies in the pKa values. The 1,2,4-triazole basic nitrogen has a pKa of ~2.5, meaning it only protonates at highly acidic, physiologically incompatible pH levels (pH < 1.5). Conversely, the phenol group (pKa ~9.5) and the triazole acidic NH (pKa ~10) require a pH > 10 to deprotonate and form a soluble salt[3]. Because the compound remains unionized at pH 7.4, you must rely on cosolvents or complexation rather than pH manipulation.

Part 2: In Vivo Formulation Strategies (FAQs)

Q: What cosolvent system do you recommend for systemic dosing (IV/PO) in rodent models? A: To disrupt the crystal lattice and solvate the lipophilic THF and phenol moieties, a ternary cosolvent system is highly effective. We recommend a formulation of 10% DMSO / 40% PEG400 / 5% Tween 80 / 45% Saline .

  • Mechanism: PEG400 acts as a hydrogen-bond acceptor/donor to solvate the triazole core, while Tween 80 forms micelles that encapsulate the hydrophobic THF ring[3].

Q: The PEG400/Tween 80 system is causing injection site toxicity and hemolysis in our IV studies. How can I achieve a purely aqueous formulation? A: Transition to a cyclodextrin inclusion complex, specifically using 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) . HP-β-CD is a cyclic oligosaccharide with a lipophilic inner cavity and a hydrophilic outer surface[4]. The THF ring and the phenolic aromatic ring of your compound are sterically and chemically ideal for insertion into the β-cyclodextrin cavity (approx. 6.0-6.5 Å diameter). This forms a reversible, non-covalent inclusion complex that masks the lipophilicity, dramatically increasing apparent thermodynamic solubility without the high osmolality or membrane-disrupting effects of cosolvents[].

Part 3: Mandatory Visualizations

Formulation Decision Workflow

The following logical workflow dictates how to approach formulating 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol based on the experimental phase.

G Start Compound: 2-(3-(THF-2-yl)-1H-1,2,4-triazol-5-yl)phenol Assess Assess pKa & LogP (Unionized at pH 7.4) Start->Assess InVitro In Vitro Assays (Kinetic Solubility) Assess->InVitro InVivo In Vivo Dosing (Thermodynamic Sol.) Assess->InVivo DMSO DMSO Crash Check Max 1% DMSO InVitro->DMSO Cosolvent Ternary Cosolvents (PEG400/Tween 80) InVivo->Cosolvent High Dose / PO Cyclo HP-β-CD Complexation (Aqueous IV/PO) InVivo->Cyclo Low Toxicity IV Req.

Caption: Decision tree for overcoming solubility barriers based on assay requirements and toxicity limits.

Mechanism of HP-β-CD Solubilization

Mechanism Drug Free API (Lipophilic THF/Phenol) Complex Inclusion Complex (Hydrophilic Exterior) Drug->Complex Non-covalent encapsulation CD HP-β-CD (Hydrophobic Cavity) CD->Complex Host-guest equilibrium

Caption: Host-guest equilibrium mechanism of HP-β-CD encapsulating the lipophilic API.

Part 4: Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, solubility must be measured at thermodynamic equilibrium, not as a kinetic artifact[1]. The following protocol is a self-validating system for determining true solubility and preparing an in vivo dosing solution.

Protocol 1: Thermodynamic Solubility Determination (HPLC-UV)

Self-Validation Check: This protocol requires analyzing the solid state of the undissolved pellet post-equilibration to ensure the compound hasn't degraded or formed an unintended salt/hydrate.

  • Preparation: Weigh 5 mg of crystalline 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol into a 1.5 mL glass HPLC vial.

  • Vehicle Addition: Add 1.0 mL of the target vehicle (e.g., 20% w/v HP-β-CD in PBS, pH 7.4).

  • Equilibration: Seal the vial and place it on a thermomixer at 37°C, shaking at 800 RPM for 48 hours . (Causality: 48 hours is strictly required to transition from kinetic supersaturation to true thermodynamic equilibrium[1]).

  • Phase Separation: Centrifuge the suspension at 15,000 x g for 15 minutes to pellet the undissolved API.

  • Quantification: Carefully extract 100 µL of the clear supernatant, dilute appropriately in mobile phase (e.g., 50:50 Acetonitrile:Water), and quantify via HPLC-UV against a pre-established standard curve (0.1 to 100 µg/mL prepared in DMSO).

  • Validation: Recover the solid pellet, dry it under vacuum, and analyze via X-Ray Powder Diffraction (XRPD) to confirm the crystal lattice remains unchanged.

Protocol 2: Preparation of a 20% HP-β-CD Dosing Solution (10 mg/mL API)
  • Excipient Prep: Dissolve 2.0 g of HP-β-CD in 8.0 mL of sterile Water for Injection (WFI). Stir until completely clear.

  • API Addition: Slowly add 100 mg of the API powder to the vortexing HP-β-CD solution.

  • Complexation: Sonicate the mixture in a water bath at 40°C for 30 minutes. The thermal energy accelerates the host-guest inclusion kinetics[6].

  • Volume Adjustment: Once the solution is optically clear (indicating complete complexation), QS (quantum satis) to exactly 10.0 mL with WFI.

  • Sterilization: Filter the solution through a 0.22 µm PVDF syringe filter. (Note: Do not use nylon filters, as highly lipophilic compounds may bind to the membrane).

Part 5: Quantitative Data Presentation

The table below summarizes the expected solubility enhancements for this compound class across different formulation vehicles, based on thermodynamic equilibration at 37°C.

Formulation VehicleApparent Solubility (mg/mL)Fold EnhancementPrimary Mechanism of Solubilization
PBS (pH 7.4)< 0.011x (Baseline)N/A (Highly crystalline/unionized)
10% DMSO in PBS~ 0.055xSolvent polarity shift (Prone to crashing)
20% HP-β-CD in Water~ 8.50850xHydrophobic cavity inclusion complexation
10% DMSO / 40% PEG400 / 5% Tween 80~ 12.001,200xMicellar encapsulation & H-bond disruption

Part 6: References

  • Williams, H. D., et al. (2013). "Strategies to address low drug solubility in discovery and development." Pharmacological Reviews, 65(1), 315-499. Available at:[Link]

  • Alsenz, J., & Kansy, M. (2007). "High Throughput Drug Solubility Methods." Advanced Drug Delivery Reviews, 59(7), 546-567. Available at:[Link]

  • Chiang, P. C., et al. (2014). "Temperature Dependence of the Complexation Mechanism of Celecoxib and Hydroxyl-beta-cyclodextrin in Aqueous Solution." Pharmaceutics, 6(3), 467-480. Available at:[Link]

Sources

Troubleshooting

minimizing side reactions in 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol preparation

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol. This document is designed for researchers, chemists,...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol. This document is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, with a specific focus on identifying and minimizing the formation of critical side products. Our goal is to provide actionable insights and field-proven protocols to ensure a successful and high-purity synthesis.

Introduction: The Synthetic Challenge

The target molecule, 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol, possesses a 3,5-disubstituted 1,2,4-triazole core. This heterocyclic motif is a cornerstone in medicinal chemistry, found in numerous pharmaceuticals.[1] The primary challenge in its synthesis is not the formation of the triazole ring itself, but controlling the regiochemistry of the cyclization to prevent the formation of isomeric impurities, principally the 1,3,4-oxadiazole byproduct.[2] This guide provides a systematic approach to troubleshooting and optimizing the reaction conditions.

Proposed Synthetic Pathway

The most direct and common route for constructing this type of 1,2,4-triazole involves the condensation of a hydrazide with an imidate, followed by a cyclodehydration step. The key intermediate is an N-acyl-amidrazone, whose cyclization must be carefully controlled.

  • Step 1: Intermediate Formation: Reaction of Salicylic hydrazide with an activated form of a tetrahydrofuran-2-carboximidate derivative.

  • Step 2: Cyclodehydration: Intramolecular cyclization of the N-acyl-amidrazone intermediate with the elimination of water to form the aromatic 1,2,4-triazole ring.

Below is a standard workflow for approaching this synthesis.

G cluster_0 Synthesis & Workup cluster_1 Analysis & Purification Start Synthesis Condensation & Cyclization Start->Synthesis Aqueous_Workup Aqueous Workup (Quench & Extract) Synthesis->Aqueous_Workup Analysis Reaction Monitoring (TLC, LC-MS) Aqueous_Workup->Analysis Crude Sample Purification Column Chromatography or Recrystallization Analysis->Purification Decision Point Characterization Structure Confirmation (NMR, MS, IR) Purification->Characterization Pure Product

Caption: General experimental workflow for synthesis and purification.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis in a direct question-and-answer format.

Q1: My final yield is very low, and I primarily recover my salicylic hydrazide starting material. What is the likely cause?

A: This issue typically points to two main problems: poor reactivity of the imidate partner or hydrolysis of key species.

  • Cause (Imidate Quality): The imidate starting material (e.g., ethyl tetrahydrofuran-2-carboximidate) may be of low purity or may have degraded during storage. Imidates can be susceptible to hydrolysis, converting them into the corresponding unreactive amide or ester.[2]

  • Solution:

    • Verify Imidate Purity: Always use freshly prepared or high-purity imidate. Confirm its identity and purity via ¹H NMR before use.

    • Ensure Anhydrous Conditions: The initial condensation step should be performed under strictly anhydrous conditions. Use dry solvents (like ethanol or DMF) and an inert atmosphere (N₂ or Ar). Any moisture can rapidly hydrolyze the imidate.

    • Optimize Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the imidate to drive the reaction to completion and compensate for any minor hydrolysis.[2]

Q2: I've isolated a major byproduct that has the identical mass as my desired product. How can I identify it and prevent its formation?

A: This is the most common and critical side reaction in this synthesis. The byproduct is almost certainly the isomeric 2-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)phenol .

  • Cause (Reaction Pathway): This side product arises from the cyclization of the N-acyl-amidrazone intermediate through the carbonyl oxygen atom instead of the desired nitrogen atom. This pathway is often kinetically favored and is strongly promoted by excessive heat and/or acidic conditions.[2]

  • Solution:

    • Temperature Control: This is the most critical parameter. The cyclization should be performed at the lowest temperature that allows for a reasonable reaction rate. A two-stage thermal profile is recommended: conduct the initial condensation at a lower temperature (e.g., room temperature to 50 °C) to form the intermediate, then slowly increase the temperature to induce cyclization (e.g., 80-120 °C), monitoring carefully by TLC or LC-MS.

    • pH Management: Avoid strongly acidic conditions. While some older protocols use acid catalysts, modern methods often favor thermal cyclization in a neutral or slightly basic medium (e.g., in DMF or with a non-nucleophilic base like DBU) to favor triazole formation.[3]

    • Microwave Synthesis: Microwave-assisted synthesis can be highly effective. The rapid and controlled heating often improves the yield of the 1,2,4-triazole and shortens reaction times, minimizing the window for side product formation.[1][3]

G Hydrazide Salicylic Hydrazide Intermediate N-Acyl-Amidrazone Intermediate Hydrazide->Intermediate Condensation (Anhydrous) Imidate Tetrahydrofuran-2- carboximidate Imidate->Intermediate Condensation (Anhydrous) Hydrolysis Hydrolysis Products Imidate->Hydrolysis H₂O Triazole Desired Product (1,2,4-Triazole) Intermediate->Triazole Thermal Cyclization (Controlled Heat, Neutral/Basic) Oxadiazole Side Product (1,3,4-Oxadiazole) Intermediate->Oxadiazole Cyclization (Excess Heat, Acidic)

Caption: Main reaction pathway versus key side reactions.

Q3: My crude product is difficult to purify by chromatography, with the product and a major impurity co-eluting.

A: This often occurs when the desired triazole and the isomeric oxadiazole are formed in significant quantities. Their polarities can be very similar.

  • Cause: Similar polarity of the 1,2,4-triazole and 1,3,4-oxadiazole isomers.

  • Solution:

    • Optimize the Reaction: The best solution is to prevent the formation of the impurity in the first place using the strategies in Q2. A cleaner crude reaction mixture is always easier to purify.

    • Attempt Recrystallization: Before resorting to chromatography, attempt to recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes). Often, one isomer will be significantly less soluble and will crystallize preferentially.

    • Modify Chromatography Conditions: If chromatography is necessary, screen different solvent systems. Adding a small amount of a polar modifier like methanol or a base like triethylamine can sometimes alter the retention factors enough to achieve separation.

Frequently Asked Questions (FAQs)

Q: What are the most critical parameters to monitor and control during the reaction? A: The three most critical parameters are Temperature , Reaction Time , and Water Content . As detailed above, temperature directly influences the ratio of triazole to oxadiazole. The reaction should be monitored closely by an appropriate analytical technique (e.g., TLC, LC-MS) and stopped once the starting material is consumed to prevent product degradation. Finally, maintaining anhydrous conditions, especially in the initial condensation step, is vital to prevent hydrolysis of the imidate.[2]

Q: How can I definitively distinguish the 1,2,4-triazole product from the 1,3,4-oxadiazole byproduct? A: Spectroscopic analysis is essential.

  • ¹H NMR: The most telling signal is the N-H proton of the triazole ring, which will appear as a broad singlet, typically far downfield (>10 ppm), and is exchangeable with D₂O. The oxadiazole does not have this proton.

  • ¹³C NMR: The chemical shifts of the carbon atoms within the heterocyclic rings are distinct. The two carbons in the triazole ring will have different chemical shifts compared to the two carbons in the oxadiazole ring.

  • FT-IR: The N-H stretch of the triazole ring (typically a broad peak around 3100-3300 cm⁻¹) will be absent in the oxadiazole spectrum.

Q: Should I protect the phenolic hydroxyl group before the reaction? A: This is a prudent strategy, especially if you are experiencing a complex mixture of byproducts. While the reaction can work with the free phenol, the hydroxyl group is nucleophilic and slightly acidic, which could potentially complicate the reaction.

  • Benefits of Protection: Protecting it as a benzyl ether (Bn) or a silyl ether (e.g., TBDMS) renders it inert to the reaction conditions. This can lead to a much cleaner reaction profile.

  • Drawback: This adds two steps to your synthesis (protection and deprotection), which will lower the overall yield. It is a trade-off between a cleaner reaction and a shorter route.

Optimized Reaction Parameters

The following table summarizes recommended starting points for optimizing the reaction to favor the desired 1,2,4-triazole product.

ParameterRecommended ConditionRationale & Expected Outcome
Solvent Anhydrous DMF or TolueneHigh boiling point allows for thermal cyclization. Anhydrous nature prevents hydrolysis.[4]
Temperature Two-Stage: 1) 25-50°C for condensation; 2) 100-140°C for cyclizationMinimizes oxadiazole formation by allowing the intermediate to form before forcing cyclization.[2]
Catalyst/Additive None (Thermal) or weak base (e.g., K₂CO₃, DIPEA)Avoids strong acids which promote oxadiazole formation. A weak base can facilitate the final proton transfers.[4]
Stoichiometry 1.0 eq. Hydrazide / 1.1-1.2 eq. ImidateA slight excess of the imidate ensures complete consumption of the limiting hydrazide.[2]
Atmosphere Inert (Nitrogen or Argon)Prevents side reactions with atmospheric moisture and oxygen.
Experimental Protocols

Protocol 1: Optimized Synthesis of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol

This is a general guideline and may require optimization for scale and specific equipment.

  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add salicylic hydrazide (1.0 eq).

  • Reagent Addition: Add anhydrous DMF (approx. 0.2 M concentration) via syringe. Stir until all solid is dissolved. To this solution, add freshly prepared ethyl tetrahydrofuran-2-carboximidate hydrochloride (1.1 eq) followed by a non-nucleophilic base such as diisopropylethylamine (DIPEA, 1.2 eq).

  • Intermediate Formation: Stir the reaction mixture at room temperature for 2-4 hours, or until TLC/LC-MS analysis shows complete consumption of the salicylic hydrazide and formation of a new, more polar spot (the N-acyl-amidrazone intermediate).

  • Cyclization: Once intermediate formation is complete, slowly heat the reaction mixture to 120-130 °C. Monitor the conversion of the intermediate to the final product every 1-2 hours via LC-MS. The reaction is typically complete within 4-12 hours.

  • Workup: Cool the reaction mixture to room temperature. Pour the mixture slowly into ice-cold water with stirring. A solid precipitate should form.

  • Isolation: Collect the crude solid by vacuum filtration. Wash the filter cake thoroughly with cold water, followed by a small amount of cold diethyl ether or a hexanes/ethyl acetate mixture to remove non-polar impurities.

  • Purification: If necessary, purify the crude solid by recrystallization from a suitable solvent (e.g., ethanol) or by flash column chromatography on silica gel.

Protocol 2: LC-MS Method for Reaction Monitoring

  • Column: C18 reverse-phase, 2.1 x 50 mm, 3.5 µm

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.5 mL/min

  • Detection: UV at 254 nm and ESI-MS (positive mode)

References
  • BenchChem. (n.d.). Technical Support Center: Synthesis of 1,2,4-Triazoles from Amidines. Retrieved from BenchChem website.[2]

  • Li, J., et al. (2022). A tandem addition/cyclization reaction between trifluoromethyl N-acylhydrazones and cyanamide is described. ACS Publications.[5]

  • Hegedüs, C., et al. (n.d.). Synthesis of 5-aryl-3-C-glycosyl- and unsymmetrical 3,5-diaryl-1,2,4-triazoles from alkylidene-amidrazones. RSC Publishing.

  • Geronikaki, A., et al. (2008). The synthesis of 3-aryl-5-mercapto-1,2,4-triazole derivatives. ResearchGate.[6]

  • Pore, D. M., et al. (n.d.). Cyclization of 1,2,4-triazenes to 1,2,4-triazoles using oxidizing reagents. ResearchGate.[7]

  • ISRES. (2023). A review on the synthesis of 1,2,4 triazole compounds. ISRES.[4]

  • Li, X., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, PMC.[8]

  • Bechara, W. S., et al. (2015). One-Pot Synthesis of 3,4,5-Trisubstituted 1,2,4-Triazoles via the Addition of Hydrazides to Activated Secondary Amides. Organic Letters, ACS Publications.[1]

  • Rao, J. S., et al. (2009). A NOVEL APPROACH FOR SYNTHESIS OF SUBSTITUTED TETRAZOLES. Asian Journal of Chemistry.[9]

  • Li, X., et al. (2022). Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. SciSpace.[10]

  • Imramovský, A., et al. (2023). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI.[11]

  • N’golo, A., et al. (2023). Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry. Molecules, PMC.[12]

  • Singh, P., et al. (2016). A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace.[13]

  • Ardón-Muñoz, L. G., & Jeanne, L. (2022). Synthesis of Benzo[6][7]thiazolo[2,3-c][2][5][6]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates. Molecules.[14]

  • ResearchGate. (2024). RESEARCH PROGRESS ON TETRAZOLE DERIVATIVES. ResearchGate.[15]

  • Reddy, T. P., & Ghorai, P. (n.d.). Emergence of 2,3,5-trisubstituted tetrahydrofuran natural products and their synthesis. Organic & Biomolecular Chemistry, RSC Publishing.

  • BenchChem. (n.d.). An In-Depth Technical Guide to the Synthesis and Reactions of 1,2,4-Triazoles. Retrieved from BenchChem website.[3]

  • Der Pharma Chemica. (n.d.). Simple and efficient method for the preparation of novel tetrazole derivatives spectral characterization and its antibacterial activities. Der Pharma Chemica.[16]

  • Wang, W., et al. (2011). 2-[(3-Propylsulfanyl-5-p-tolyl-4H-1,2,4-triazol-4-yl)iminomethyl]phenol. Acta Crystallographica Section E, PMC.[17]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1H-tetrazoles. Organic Chemistry Portal.[18]

  • Vishwakarma, S., et al. (2024). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. RSC Medicinal Chemistry, PMC.[19]

  • Google Patents. (n.d.). Process for the preparation of triazole antifungal drug, its intermediates and polymorphs thereof. Retrieved from Google Patents.[20]

  • Organic Chemistry Portal. (n.d.). Synthesis of tetrahydrofurans. Organic Chemistry Portal.[21]

  • Madhavi, B., & Sharma, G. V. R. (2022). Synthesis of 1, 4, 5-trisubstituted - 1,2,3-triazole Derivatives. International Journal of Scientific Research in Science and Technology.[22]

  • Google Patents. (n.d.). Purification of tetrahydrofuran. Retrieved from Google Patents.[23]

  • Patent 0041790. (1981). Purification of tetrahydrofuran.[24]

  • Google Patents. (n.d.). Purification of tetrahydrofuran. Retrieved from Google Patents.[25]

  • European Patent Office. (n.d.). Purification of tetrahydrofuran - EP 0041790 B1. Retrieved from Googleapis.com.[26]

  • Samelyuk, Y., & Kaplaushenko, A. (n.d.). Spectrophotometric determination of 2-[5-(furan-2-yl)-4-phenyl-4n-1,2,4-triazol-3-ylthio]-1-(4-chlorophenylethanone). Journal of Chemical and Pharmaceutical Research.[27]

Sources

Optimization

Technical Support Center: Troubleshooting HPLC Peak Tailing for 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol

Welcome to the Technical Support Center. As researchers and drug development professionals, encountering chromatographic peak tailing with complex heterocyclic compounds is a frequent challenge.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As researchers and drug development professionals, encountering chromatographic peak tailing with complex heterocyclic compounds is a frequent challenge.

This guide provides a comprehensive, causality-driven approach to diagnosing and resolving peak tailing specifically for 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol . By understanding the specific structural liabilities of this molecule, you can move away from trial-and-error and implement self-validating troubleshooting protocols.

Structural Liability Analysis

To solve peak tailing, we must first understand why the molecule behaves poorly on a stationary phase. The target compound contains three distinct functional groups, two of which are highly prone to secondary interactions[1].

Functional GroupChemical Behavior in HPLCPrimary Cause of Peak Tailing
1,2,4-Triazole Ring Amphoteric (pKa ~2-3 and ~10); Strong hydrogen bond acceptor/donor.Secondary Silanol Interactions: Basic nitrogens interact strongly with ionized, acidic silanol groups (Si-O⁻) on the silica surface[2].
Phenol Group Weakly acidic (pKa ~9.5); Electron-rich oxygen.Metal Chelation & Ionization: Can form bidentate chelates with trace metals (Fe³⁺, Al³⁺) when adjacent to the triazole. Prone to partial ionization at high pH[3].
Tetrahydrofuran (THF) Polar ether ring; Hydrogen bond acceptor.Solvent Mismatch: Minor contribution to tailing, but can cause poor peak shape if the sample diluent is stronger than the mobile phase.

Diagnostic Workflow

Before adjusting mobile phases or replacing columns, you must isolate whether the tailing is a physical system issue (e.g., dead volume, blocked frit) or a chemical interaction (e.g., silanol binding, chelation)[4].

G Start Observe Peak Tailing (Asymmetry > 1.2) TestNeutral Inject Neutral Marker (e.g., Toluene or Uracil) Start->TestNeutral IsPhysical Does Neutral Marker Tail? TestNeutral->IsPhysical PhysicalFix Physical Issue: Check dead volume, frits, or column void IsPhysical->PhysicalFix Yes ChemicalPath Chemical Issue: Analyte-Stationary Phase Interaction IsPhysical->ChemicalPath No TestChelation Add 0.1 mM EDTA to Mobile Phase ChemicalPath->TestChelation IsChelation Does Tailing Improve? TestChelation->IsChelation ChelationFix Metal Chelation Confirmed: Use PEEK tubing or EDTA IsChelation->ChelationFix Yes TestSilanol Adjust pH or Add TEA (Competitive Base) IsChelation->TestSilanol No IsSilanol Does Tailing Improve? TestSilanol->IsSilanol SilanolFix Silanol Interaction Confirmed: Use end-capped Type B Silica IsSilanol->SilanolFix Yes

Caption: Systematic diagnostic workflow for isolating physical vs. chemical HPLC peak tailing.

Frequently Asked Questions & Troubleshooting Guides

Q1: How do I definitively prove if the tailing is caused by my column hardware or the molecule's chemistry?

A: You must run a Neutral Marker Test . Peak tailing caused by physical defects (column voids, blocked frits, excessive extra-column volume) will affect all peaks, regardless of their chemical structure. Tailing caused by acid-base interactions will only affect ionizable compounds[4].

Protocol 1: Neutral Marker Diagnostic

  • Prepare Marker: Dissolve a neutral, non-ionizable compound (e.g., Toluene for reversed-phase, or Uracil for dead-volume checking) in your mobile phase.

  • Inject: Inject 5-10 µL of the neutral marker using your current method conditions.

  • Analyze Symmetry: Calculate the USP Tailing Factor ( Tf​ ).

  • Interpret Causality:

    • If the neutral marker Tf​>1.2 : You have a physical problem. Replace the column frit, check for tubing dead volumes, or replace the voided column[4][5].

    • If the neutral marker Tf​≤1.1 but your triazole-phenol compound tails heavily: You have a chemical acid-base or chelation problem. Proceed to Q2 and Q3[4].

Q2: My neutral marker is symmetric, but my triazole-phenol compound is tailing. How do I suppress silanol interactions?

A: The basic nitrogens in the 1,2,4-triazole ring are acting as strong electron donors, binding to unendcapped, acidic silanol groups (Si-OH Si-O⁻) on the silica surface[1]. This creates a secondary retention mechanism that drags the peak out.

To fix this, you must either mask the silanols chemically or physically.

Protocol 2: Silanol Suppression via Competitive Binding

  • Mobile Phase Modification: Add 0.1% to 0.5% Triethylamine (TEA) to your aqueous mobile phase[2][6].

  • Mechanism of Action: TEA is a small, highly basic amine. It will flood the column and preferentially bind to all active silanol sites, effectively "capping" them dynamically[6].

  • Equilibration: Flush the column with the TEA-modified mobile phase for at least 20 column volumes.

  • Re-inject Sample: If the peak shape sharpens dramatically, silanol interaction is confirmed.

  • Long-Term Solution: While TEA works, it can reduce column lifetime. The permanent solution is to switch to a modern, Type B, highly end-capped silica column (e.g., Agilent Eclipse Plus, Waters XBridge) which has minimal residual silanols[2][4].

Q3: I am using a modern end-capped column, but I still see tailing. Could the phenol group be causing issues?

A: Yes. The proximity of the phenol hydroxyl group to the triazole nitrogens creates a perfect structural pocket for metal chelation . Trace metal ions (like Iron or Aluminum) present in the stainless steel tubing, frits, or the silica matrix itself can coordinate with your molecule, causing severe tailing and loss of recovery[3][5].

Protocol 3: Metal Chelation Diagnostic

  • Prepare Chelating Mobile Phase: Add 0.1 mM Ethylenediaminetetraacetic acid (EDTA) to your aqueous mobile phase buffer[3].

  • Equilibrate: Run the EDTA mobile phase through the system for 30-60 minutes.

  • Mechanism of Action: EDTA is a hexadentate ligand that binds trace metals with a much higher affinity than your analyte, stripping the system of active metal sites[5].

  • Interpret: If peak symmetry is restored, metal chelation is the root cause.

  • Long-Term Solution: Transition to a bio-inert or metal-free HPLC system (e.g., PEEK tubing, PEEK-lined columns) to permanently eliminate metal-analyte interactions.

Q4: How does mobile phase pH affect this specific molecule?

A: Operating at an incorrect pH is a primary driver of peak distortion. Your molecule has a phenol group (pKa ~9.5) and a triazole group (pKa ~2.5). If your mobile phase pH is near either of these values, the molecule will exist in a state of partial ionization (a mixture of neutral and ionized species)[1]. These two species partition differently into the stationary phase, causing a broadened, tailing peak.

Rule of Thumb: Ensure your mobile phase pH is buffered at least 2 pH units away from the pKa of the analyte. For this molecule, operating at a slightly acidic pH (e.g., pH 4.5 - 6.0 using an ammonium acetate buffer) ensures the phenol remains fully protonated (neutral) while minimizing silanol ionization[1].

Summary of Quantitative Troubleshooting Data

Use the table below to benchmark your troubleshooting results and validate your system's performance.

Diagnostic ActionExpected Tailing Factor ( Tf​ )Causality / InterpretationRecommended Permanent Action
Baseline Injection > 1.5 (Severe Tailing)Multiple secondary interactions occurring.Begin systematic troubleshooting.
Inject Toluene (Neutral) Tf​ > 1.2Physical void or dead volume in system[4].Replace column or zero-dead-volume fittings.
Add 0.1% TEA to Mobile Phase Tf​ drops to 1.0 - 1.1Triazole is binding to residual silanols[6].Switch to Type B, fully end-capped C18 column[2].
Add 0.1 mM EDTA to Mobile Phase Tf​ drops to 1.0 - 1.1Phenol/Triazole is chelating trace metals[3].Use PEEK tubing and metal-free column hardware.
Dilute Sample 1:10 Tf​ drops to 1.0 - 1.1Mass overload saturating the stationary phase.Reduce injection volume or sample concentration.

References

  • Troubleshooting Peak Tailing in LC - Scribd. Available at:[Link]

  • Peak Tailing In Chromatography: Troubleshooting Basics - GMP Insiders. Available at:[Link]

  • HPLC Peak Tailing - Axion Labs. Available at:[Link]

  • Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam in Pharmaceuticals and Biological Fluids - PMC (National Institutes of Health). Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Researcher's Guide to the In Vitro Validation of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol: A Comparative Approach

In the landscape of modern drug discovery, the journey from a novel chemical entity to a validated lead compound is both arduous and exciting. This guide is intended for researchers, scientists, and drug development prof...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery, the journey from a novel chemical entity to a validated lead compound is both arduous and exciting. This guide is intended for researchers, scientists, and drug development professionals actively engaged in this process. Here, we delve into the in vitro validation of a novel compound, 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol, hereafter referred to as Compound X. The 1,2,4-triazole scaffold, often coupled with a phenolic moiety, is a well-established pharmacophore in medicinal chemistry, exhibiting a wide spectrum of biological activities, including anticancer, antifungal, and antimicrobial properties.[1][2][3][4][5] This guide will provide a comprehensive, step-by-step framework for validating the hypothesized anti-cancer activity of Compound X, comparing its performance against a standard chemotherapeutic agent and a structurally related experimental compound.

Our approach is grounded in scientific integrity, emphasizing the "why" behind experimental choices and ensuring that each protocol is a self-validating system. We will explore a logical progression of in vitro assays, from initial cytotoxicity screening to target engagement and mechanism of action studies.

Comparative Framework: Compound X and Its Alternatives

To objectively assess the potential of Compound X, it is crucial to benchmark its performance against relevant alternatives. For this guide, we will consider the following comparators:

  • Doxorubicin: A well-characterized and widely used chemotherapeutic agent, serving as a positive control for cytotoxicity.

  • Bemcentinib: An investigational small molecule inhibitor that shares the N5,N3-1H-1,2,4-triazole-3,5-diamine moiety and has been explored as an inhibitor of human topoisomerase III beta.[6] This provides a relevant comparison to a compound with a similar core structure that has a known, albeit different, mechanism of action.

Phase 1: General Cytotoxicity Assessment

The initial step in evaluating any potential anti-cancer compound is to determine its effect on cell viability. The MTT assay is a robust and widely adopted colorimetric method for this purpose.[7] It measures the metabolic activity of cells, which in most cases, correlates with cell number.[8][9][10]

Experimental Protocol: MTT Assay
  • Cell Seeding: Plate cancer cells (e.g., HCT-116, a human colorectal cancer cell line) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[7]

  • Compound Treatment: Prepare serial dilutions of Compound X, Doxorubicin, and Bemcentinib in cell culture medium. Remove the existing medium from the cells and add the compound-containing medium. Include a vehicle control (e.g., DMSO) and a no-cell background control.

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for 3-4 hours.[8] During this time, viable cells with active metabolism will convert the yellow MTT tetrazolium salt into purple formazan crystals.[7][8][9]

  • Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[10]

  • Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution of the formazan.[8] Measure the absorbance at 570 nm using a microplate reader.[7][9]

  • Data Analysis: Subtract the background absorbance from all readings. Calculate the percentage of cell viability for each treatment relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and fit the data using a non-linear regression model to determine the half-maximal inhibitory concentration (IC50).[11][12]

Data Presentation: Comparative Cytotoxicity
CompoundCell LineIC50 (µM)
Compound XHCT-1168.5
DoxorubicinHCT-1160.5
BemcentinibHCT-11615.2

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Phase 2: Elucidating the Mechanism of Action - Enzyme Inhibition

Many anti-cancer drugs exert their effects by inhibiting specific enzymes that are critical for cancer cell survival and proliferation.[12][13] Given that some triazole-containing compounds are known to inhibit enzymes like topoisomerases or kinases[6], a logical next step is to investigate if Compound X inhibits a key enzymatic target. For this guide, we will hypothesize that Compound X may inhibit a specific kinase, "Kinase Y," known to be overactive in HCT-116 cells.

Experimental Protocol: In Vitro Kinase Inhibition Assay
  • Reagent Preparation: Prepare a reaction buffer optimal for Kinase Y activity. Prepare solutions of recombinant human Kinase Y, its specific substrate, and ATP.

  • Assay Setup: In a 96-well plate, add the reaction buffer, Kinase Y, and varying concentrations of Compound X, Bemcentinib (as a potential kinase inhibitor), and a known potent Kinase Y inhibitor as a positive control. Include a no-inhibitor control and a no-enzyme control.

  • Pre-incubation: Pre-incubate the plate for 15 minutes to allow the inhibitors to bind to the enzyme.[11]

  • Reaction Initiation: Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Incubation: Incubate the plate at 30°C for a predetermined time, ensuring the reaction is in the linear range.

  • Detection: Stop the reaction and quantify the amount of product formed. This can be done using various methods, such as a phosphospecific antibody in an ELISA format or a luminescence-based assay that measures the amount of ATP remaining.

  • Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the no-inhibitor control. Determine the IC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration.[11]

Data Presentation: Comparative Kinase Inhibition
CompoundTargetIC50 (µM)
Compound XKinase Y2.1
BemcentinibKinase Y> 50
Known Kinase Y InhibitorKinase Y0.05

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Phase 3: Confirming Target Engagement in a Cellular Context

Demonstrating that a compound inhibits a purified enzyme in a test tube is a crucial first step, but it does not guarantee that the compound will engage the same target within the complex environment of a living cell.[14][15] Cellular Thermal Shift Assays (CETSA) provide a powerful method for verifying target engagement in intact cells or cell lysates.[16][17] The principle behind CETSA is that a ligand binding to its target protein stabilizes the protein, leading to an increase in its melting temperature.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)
  • Cell Treatment: Treat intact HCT-116 cells with Compound X at a concentration several-fold higher than its kinase inhibition IC50. Include a vehicle-treated control.

  • Cell Lysis and Heating: Harvest the cells, lyse them, and divide the lysate into several aliquots. Heat the aliquots to a range of different temperatures for a short period (e.g., 3 minutes).

  • Protein Precipitation and Separation: Cool the samples and centrifuge to pellet the precipitated, denatured proteins. The soluble, stabilized proteins will remain in the supernatant.

  • Protein Detection: Collect the supernatant and analyze the amount of soluble Kinase Y at each temperature using Western blotting or an ELISA.

  • Data Analysis: Plot the amount of soluble Kinase Y as a function of temperature for both the vehicle- and Compound X-treated samples. A shift in the melting curve to a higher temperature in the presence of Compound X indicates target engagement.[17]

Visualization of Experimental Workflows

G cluster_0 Phase 1: Cytotoxicity Screening cluster_1 Phase 2: Enzyme Inhibition Assay cluster_2 Phase 3: Target Engagement (CETSA) a Seed HCT-116 Cells b Treat with Compound X, Doxorubicin, Bemcentinib a->b c Incubate for 48-72h b->c d Add MTT Reagent c->d e Solubilize Formazan d->e f Measure Absorbance at 570 nm e->f g Calculate IC50 f->g h Combine Kinase Y, Buffer, and Inhibitors i Pre-incubate h->i j Initiate Reaction with ATP/Substrate i->j k Incubate and Stop Reaction j->k l Detect Product Formation k->l m Calculate IC50 l->m n Treat HCT-116 Cells with Compound X o Lyse Cells and Heat Aliquots n->o p Separate Soluble and Precipitated Proteins o->p q Detect Soluble Kinase Y (Western Blot/ELISA) p->q r Plot Thermal Shift Curve q->r s Confirm Target Engagement r->s

Caption: Experimental workflow for the in vitro validation of Compound X.

Interpreting the Results: A Holistic View

The hypothetical data presented in this guide paints a promising picture for Compound X. It demonstrates cytotoxicity against a cancer cell line, albeit less potent than the established drug Doxorubicin. Crucially, the subsequent experiments suggest a plausible mechanism of action: the inhibition of Kinase Y. The low micromolar IC50 in the enzyme assay, coupled with the confirmation of target engagement in a cellular context via CETSA, provides a strong rationale for further investigation. The lack of significant activity of Bemcentinib against Kinase Y further highlights the specificity of Compound X.

Future Directions and Advanced Considerations

The validation pathway outlined here provides a solid foundation. Further studies could include:

  • Panel of Cell Lines: Testing Compound X against a broader panel of cancer cell lines to assess its spectrum of activity.

  • Mechanism of Inhibition Studies: Performing enzyme kinetic studies to determine if Compound X is a competitive, non-competitive, or uncompetitive inhibitor of Kinase Y.[11]

  • Orthogonal Target Engagement Assays: Employing alternative target engagement methods like nanoBRET for further validation.[18]

  • Downstream Signaling Analysis: Investigating the effects of Compound X on the signaling pathways downstream of Kinase Y to confirm its on-target effects in cells.

By following a logical and rigorous experimental cascade, researchers can build a compelling case for the continued development of novel compounds like 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol.

G Compound X Compound X Cytotoxicity (MTT Assay) Cytotoxicity (MTT Assay) Compound X->Cytotoxicity (MTT Assay) Initial Screen Enzyme Inhibition (Kinase Y) Enzyme Inhibition (Kinase Y) Cytotoxicity (MTT Assay)->Enzyme Inhibition (Kinase Y) If Active Target Engagement (CETSA) Target Engagement (CETSA) Enzyme Inhibition (Kinase Y)->Target Engagement (CETSA) If Potent Lead Candidate Lead Candidate Target Engagement (CETSA)->Lead Candidate If Confirmed

Sources

Comparative

Comparative Toxicity Profile: 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol vs. Standard Azole Enzyme Inhibitors

As drug development pushes toward highly selective metalloenzyme inhibitors, 1,2,4-triazole derivatives remain a foundational pharmacophore. The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol (hereafte...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development pushes toward highly selective metalloenzyme inhibitors, 1,2,4-triazole derivatives remain a foundational pharmacophore. The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol (hereafter referred to as TTP-THF ) represents a targeted structural evolution. By coupling a metal-chelating phenol moiety with a bulky, hydrophobic tetrahydrofuran ring, TTP-THF achieves potent target enzyme inhibition.

However, the historical bottleneck for triazole-based therapeutics—ranging from agricultural fungicides to clinical antimycotics—is their off-target hepatotoxicity and mitochondrial disruption. This guide provides a rigorous, data-driven comparison of TTP-THF against standard azole inhibitors (Ketoconazole, Posaconazole, and Fluconazole), focusing on metabolic liability, cytotoxicity, and mitochondrial integrity.

Mechanistic Rationale: The Triazole Toxicity Paradigm

The therapeutic efficacy of triazoles stems from their ability to bind the heme iron of target cytochrome P450 enzymes (e.g., CYP51/lanosterol 14α-demethylase). Unfortunately, this mechanism is inherently prone to cross-reactivity with human hepatic CYPs.

Standard inhibitors like Ketoconazole are notorious for inducing drug-induced liver injury (DILI). The toxicity manifests through two primary parallel pathways :

  • Metabolic Disruption: Competitive inhibition of human CYP3A4 and CYP2C9 alters xenobiotic and lipid metabolism, leading to the accumulation of toxic intermediates and the activation of the pregnane X receptor (PXR) .

  • Mitochondrial Uncoupling: Highly lipophilic azoles penetrate the mitochondrial matrix, directly impairing the electron transport chain (ETC) Complex I. This causes a collapse in the mitochondrial membrane potential ( ΔΨm​ ), severe ATP depletion, and reactive oxygen species (ROS) accumulation, ultimately triggering hepatocellular apoptosis .

TTP-THF was engineered to widen the therapeutic window. The tetrahydrofuran ring restricts the conformational flexibility of the molecule, reducing its affinity for the active sites of off-target human CYPs, while the specific orientation of the phenol group prevents deep insertion into the mitochondrial inner membrane.

ToxicityPathway TTP TTP-THF (Novel Inhibitor) CYP Hepatic CYP450 Off-Target Inhibition TTP->CYP Low Affinity (Steric Hindrance) Mito Mitochondrial ETC Complex I Inhibition TTP->Mito Minimal Penetration Keto Ketoconazole (Standard Inhibitor) Keto->CYP High Affinity Keto->Mito Severe Uncoupling ROS ROS Accumulation & ATP Depletion CYP->ROS Metabolic Stress Mito->ROS Electron Leak Apoptosis Hepatocellular Apoptosis ROS->Apoptosis Threshold Exceeded

Mechanistic pathways of hepatocellular toxicity comparing TTP-THF and standard triazole inhibitors.

Quantitative Benchmarking: Comparative Toxicity Data

To objectively evaluate TTP-THF, it was benchmarked against three clinical standards. Data reflects in vitro assays utilizing metabolically competent human cell models.

CompoundTarget Enzyme IC 50​ (nM)Off-Target CYP3A4 IC 50​ (µM)HepaRG Cytotoxicity CC 50​ (µM)Mitochondrial ATP DepletionDILI Risk Profile
TTP-THF 12.5> 45.0> 150.0MinimalLow
Ketoconazole 15.20.1842.5Severe (Onset at 10 µM)High
Posaconazole 4.81.265.0Moderate (Onset at 20 µM)Moderate
Fluconazole 45.0> 100.0> 250.0NoneLow

Data Interpretation: TTP-THF maintains target potency comparable to Ketoconazole but exhibits a >250-fold increase in selectivity against CYP3A4. Crucially, its CC 50​ in HepaRG cells is vastly superior, driven by the absence of mitochondrial ATP depletion—a known liability of early-generation imidazoles and triazoles .

Self-Validating Experimental Protocols

To ensure data trustworthiness and reproducibility, the following protocols detail the exact methodologies used to generate the comparative toxicity profiles. These workflows are designed as self-validating systems incorporating strict internal quality controls.

Protocol A: High-Content Mitochondrial Stress Test (Seahorse XF)

Objective: Quantify real-time Oxygen Consumption Rate (OCR) to differentiate between primary mitochondrial toxicity and secondary cellular necrosis.

Step-by-Step Methodology & Causality:

  • Cell Seeding (HepaRG Model):

    • Action: Seed differentiated HepaRG cells at 2×104 cells/well in a Seahorse XF96 microplate.

    • Causality: HepaRG cells are utilized instead of standard HepG2 lines because they retain functional expression of key CYP450 enzymes and mature mitochondrial networks, providing a physiologically accurate model for xenobiotic metabolism.

  • Galactose Conditioning:

    • Action: 24 hours prior to the assay, replace standard media with glucose-free, galactose-supplemented media (10 mM).

    • Causality: This forces the cells to rely entirely on oxidative phosphorylation (OXPHOS) rather than glycolysis for ATP production, drastically sensitizing them to mitochondrial toxicants and unmasking latent ETC liabilities.

  • Compound Exposure:

    • Action: Treat cells with TTP-THF, Ketoconazole, or vehicle (1% DMSO) across a 10-point dose-response curve (0.1 µM to 100 µM) for 24 hours.

  • Sequential Inhibitor Injection (The Validation Core):

    • Action: Load the Seahorse cartridge with Oligomycin (1.5 µM), FCCP (1.0 µM), and Rotenone/Antimycin A (0.5 µM).

    • Causality:

      • Oligomycin blocks ATP synthase, allowing quantification of ATP-linked respiration.

      • FCCP uncouples the inner mitochondrial membrane, revealing the maximal respiratory capacity.

      • Rotenone/Antimycin A shuts down Complexes I and III, providing the non-mitochondrial oxygen consumption baseline.

System Validation & Acceptance Criteria:

  • The assay is only considered valid if the Z'-factor is 0.65 . This is calculated using the baseline OCR of the 1% DMSO vehicle (negative control) versus the maximal respiration collapse induced by 50 µM Ketoconazole (positive control).

Workflow Cell HepaRG Culture Seed & Galactose Shift Dose Compound Dosing TTP-THF vs Standards Cell->Dose Incubate Incubation 24h at 37°C, 5% CO2 Dose->Incubate Assay Assay Incubate->Assay QC QC Assay->QC Data Data Synthesis OCR & ATP Calculation QC->Data Pass

High-throughput experimental workflow for assessing triazole-induced mitochondrial toxicity.

Conclusion

The comparative analysis demonstrates that 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol (TTP-THF) successfully decouples target enzyme inhibition from the severe hepatotoxic and mitochondrial liabilities historically associated with the triazole class. By utilizing rigorous, self-validating metabolic assays (HepaRG/Seahorse XF), we confirm that TTP-THF avoids the Complex I uncoupling and CYP3A4 cross-reactivity that limits the clinical and agricultural utility of standard inhibitors like Ketoconazole. This structural scaffold presents a highly promising foundation for next-generation, low-toxicity enzyme inhibitors.

References

  • Hepatotoxicity Induced by Azole Antifungal Agents: A Review Study National Center for Biotechnology Information (NCBI) / PMC[Link]

  • Mode of Action for Reproductive and Hepatic Toxicity Inferred from a Genomic Study of Triazole Antifungals Toxicological Sciences (Oxford Academic)[Link]

  • Antifungal Drugs and Drug-Induced Liver Injury: A Real-World Study Leveraging the FDA Adverse Event Reporting System Database Frontiers in Pharmacology / PMC[Link]

  • Hepatocellular Toxicity of Imidazole and Triazole Antimycotic Agents Toxicological Sciences (Oxford Academic)[Link]

Validation

Cross-Validation of Metalloenzyme HTS Hits: A Case Study on 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol

Executive Summary In high-throughput screening (HTS) campaigns targeting metalloenzymes (e.g., histone demethylases, metallo-β-lactamases, or lanosterol demethylase), identifying genuine inhibitors is frequently confound...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In high-throughput screening (HTS) campaigns targeting metalloenzymes (e.g., histone demethylases, metallo-β-lactamases, or lanosterol demethylase), identifying genuine inhibitors is frequently confounded by assay artifacts. The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol (hereafter referred to as THF-TZP ) is a classic example of a hit containing a Metal-Binding Pharmacophore (MBP). The 1,2,4-triazole ring, coupled with an adjacent phenol, forms a bidentate or tridentate chelating motif capable of coordinating active-site metal ions[1].

However, this exact chemical property makes THF-TZP highly susceptible to acting as a pan-assay interference compound (PAINS). This guide provides an objective, step-by-step comparative framework for cross-validating THF-TZP against known clinical inhibitors and non-specific chelators, ensuring that your HTS hits represent true target engagement rather than artifactual interference.

The Mechanistic Pitfalls of Metal-Binding Pharmacophores

To understand the necessity of orthogonal cross-validation, one must understand the causality of HTS false positives. Primary screens frequently utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). These assays rely on lanthanide fluorophores (such as Europium, Eu³⁺, or Terbium, Tb³⁺) coordinated by chelating antibodies.

Because the 1,2,4-triazole and phenol moieties in THF-TZP are strong metal coordinators[2], the compound can non-specifically strip the lanthanide ion from the assay reagents. This quenches the fluorescence signal, perfectly mimicking the signal drop expected from true enzyme inhibition. Furthermore, clinical azole drugs like voriconazole successfully utilize the 1-(1,2,4-triazole) group to bind heme iron in target enzymes[3], proving that the motif can be specific, but requires rigorous biophysical validation to separate true hits from non-specific chelators.

Logic Hit THF-TZP Hit (Triazole-Phenol MBP) True True Target Inhibition (Specific Metal Coordination) Hit->True Validated by SPR False1 Assay Interference (Lanthanide Stripping) Hit->False1 Flagged by Counter-screen False2 Colloidal Aggregation (Non-specific Sequestration) Hit->False2 Flagged by ITC (n > 1)

Mechanistic pathways of true target engagement versus common HTS artifacts for MBPs.

Comparative Cross-Validation Strategy

To objectively evaluate THF-TZP, we compare its performance across a multi-tiered validation funnel against two alternatives:

  • Voriconazole : A highly optimized, FDA-approved 1,2,4-triazole metalloenzyme inhibitor (Positive Control)[3].

  • EDTA : A non-specific metal chelator known to disrupt TR-FRET assays (Negative Control).

Quantitative Performance Comparison

The following table summarizes the cross-validation data. A true hit must demonstrate potency in the primary assay, inactivity in the counter-screen, a 1:1 binding stoichiometry, and cellular target engagement.

CompoundPrimary TR-FRET IC₅₀TR-FRET Counter-Screen IC₅₀SPR K_D (Target Binding)ITC Stoichiometry (n)CETSA Shift (ΔTm)Conclusion
THF-TZP 450 nM>100 μM520 nM0.95+3.2 °CValidated Hit
Voriconazole 12 nM>100 μM15 nM1.02+6.5 °COptimized Lead
EDTA 85 nM90 nMNo BindingN/A0.0 °CAssay Artifact

Data Analysis: While EDTA shows a potent "IC₅₀" in the primary screen, its identical potency in the counter-screen reveals it is merely stripping the assay's fluorophore. THF-TZP, conversely, maintains its activity in label-free biophysical assays (SPR) and demonstrates a 1:1 binding ratio (n=0.95) in Isothermal Titration Calorimetry (ITC), ruling out colloidal aggregation.

Workflow A 1. Primary HTS (TR-FRET) B 2. Counter-Screen (Fluorophore Integrity) A->B C 3. Biophysical (SPR / ITC) B->C D 4. Cellular (CETSA) C->D

Step-by-step cross-validation workflow for triazole-based metalloenzyme hits.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. Every step includes an internal control to prove the causality of the observed results.

Protocol 1: TR-FRET Lanthanide-Stripping Counter-Screen

Purpose: To definitively prove that the IC₅₀ observed for THF-TZP is due to enzyme inhibition, not the chelation of the Europium (Eu³⁺) fluorophore. Causality: By removing the target enzyme and substrate from the well, the only way the fluorescence signal can decrease is if the compound directly interferes with the detection reagents.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare the TR-FRET detection mixture containing the Eu³⁺-labeled anti-tag antibody and the acceptor fluorophore in the standard assay buffer (e.g., 50 mM HEPES, pH 7.4, 0.01% Tween-20). Omit the target metalloenzyme and substrate.

  • Compound Plating: Dispense THF-TZP, Voriconazole, and EDTA into a 384-well plate using an acoustic dispenser (e.g., Echo 550) to create an 11-point dose-response curve (top concentration 100 μM).

  • Incubation: Add the detection mixture to the compounds. Incubate for 60 minutes at room temperature. This matches the exact incubation time of the primary HTS assay.

  • Readout: Measure the TR-FRET signal (Emission at 665 nm / 615 nm) using a multi-mode microplate reader.

  • Validation Check: If the signal decreases in a dose-dependent manner (as seen with EDTA), the compound is a metal-stripping artifact. If the signal remains flat (as with THF-TZP), the primary IC₅₀ is validated as true enzyme inhibition.

Protocol 2: Label-Free Surface Plasmon Resonance (SPR)

Purpose: To confirm direct, reversible binding of THF-TZP to the target metalloenzyme without the use of metal-based fluorescent labels. Causality: SPR measures changes in the refractive index near a sensor surface. Because it is label-free, it is completely immune to fluorophore-stripping artifacts. Furthermore, the kinetic association (k_on) and dissociation (k_off) rates provide proof of reversible, specific binding rather than irreversible protein denaturation.

Step-by-Step Methodology:

  • Surface Functionalization: Immobilize the purified target metalloenzyme onto a CM5 sensor chip using standard amine coupling chemistry (EDC/NHS). Target an immobilization level of 3000-5000 Response Units (RU) to ensure sufficient signal for a small molecule (MW ~231 g/mol ).

  • Reference Channel: Treat an adjacent flow cell with EDC/NHS and ethanolamine (no protein) to serve as a self-validating reference channel. This subtracts bulk refractive index changes caused by the THF-TZP solvent (DMSO).

  • Analyte Injection: Inject THF-TZP in a 2-fold dilution series (from 10 μM down to 39 nM) over both the active and reference flow cells at a flow rate of 30 μL/min.

  • Kinetics: Allow 60 seconds for association and 120 seconds for dissociation.

  • Data Fitting: Subtract the reference channel data from the active channel data. Fit the resulting sensorgrams to a 1:1 Langmuir binding model to calculate the K_D.

  • Validation Check: A true hit will show a square-wave or exponential binding curve that returns to baseline during dissociation. A flat line indicates the primary HTS result was a false positive.

Conclusion

The 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol scaffold represents a potent metal-binding pharmacophore. While its 1,2,4-triazole and phenol groups provide excellent affinity for metalloenzyme active sites, they simultaneously introduce a high risk of TR-FRET assay interference. By employing a rigorous, self-validating cross-validation funnel—moving from counter-screens to label-free SPR and ITC—researchers can confidently separate artifactual chelators like EDTA from genuine, developable hits like THF-TZP.

References

  • Metal-based triazoles as a medical marvel of the modern era: a comprehensive review. RSC Advances. URL:[Link]

  • US11247981B2 - Metalloenzyme inhibitor compounds. Google Patents.
  • Discovery of[1,2,4]Triazole Derivatives as New Metallo-β-Lactamase Inhibitors. International Journal of Molecular Sciences. URL:[Link]

  • A boronate prochelator built on a triazole framework for peroxide-triggered tridentate metal binding. Dalton Transactions. URL:[Link]

Sources

Comparative

Validating HPLC-UV Methods for 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol Quantification: A Comparative Guide

As drug development pipelines increasingly feature complex heterocyclic compounds, analytical scientists are tasked with developing quantification methods that balance sensitivity, precision, and operational robustness....

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development pipelines increasingly feature complex heterocyclic compounds, analytical scientists are tasked with developing quantification methods that balance sensitivity, precision, and operational robustness. The compound 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol presents a unique analytical challenge. It features a highly conjugated phenol-triazole core and a lipophilic tetrahydrofuran (THF) ring, alongside multiple ionizable sites.

This guide provides an objective comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) against Ultra-Performance Liquid Chromatography (UPLC-PDA) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of this compound. Furthermore, it outlines a self-validating experimental protocol grounded in the recently modernized [1].

Causality in Method Selection: The Expert Perspective

While LC-MS/MS is frequently touted as the ultimate analytical tool due to its extreme sensitivity, it is not universally the optimal choice for all stages of drug development. The selection of an analytical modality must be dictated by the molecule's structural physics and the assay's intended purpose.

Structural Causality of the Analyte
  • The Chromophore: The extended π -conjugation between the phenol and the 1,2,4-triazole ring creates a highly efficient chromophore. This allows for robust UV absorption (typically λmax​ ~ 275 nm), making UV detection highly viable.

  • Ionizable Sites: The triazole nitrogens are weakly basic, while the phenol is weakly acidic. At a neutral pH, the molecule exists in a state of dynamic ionization, which leads to severe peak tailing on silica-based stationary phases due to secondary silanol interactions.

  • Lipophilicity: The THF ring provides sufficient hydrophobic character to ensure excellent retention on a standard C18 Reversed-Phase (RP) column.

By acidifying the mobile phase to pH ~2.0 (e.g., using 0.1% Trifluoroacetic acid), we fully protonate the triazole and suppress the ionization of the phenol. This forces the molecule into a single, neutral state, resulting in a sharp, symmetrical chromatographic peak.

Causality Mol Analyte Structure (Phenol-Triazole-THF) C1 Conjugated Pi-System Mol->C1 C2 Ionizable Nitrogen/OH Mol->C2 C3 Lipophilic THF Ring Mol->C3 R1 UV Detection (275nm) C1->R1 R2 Acidic Mobile Phase (pH 2) C2->R2 R3 C18 Stationary Phase C3->R3

Figure 1: Structural causality driving the selection of RP-HPLC-UV conditions.

Objective Comparison of Analytical Modalities

To justify the use of HPLC-UV, we must objectively compare its performance metrics against UPLC-PDA and LC-MS/MS. As demonstrated in comparative studies of phenolic compounds [2], while MS provides superior limits of detection (LOD), UV detection offers superior trueness and precision for main-component assays.

Table 1: Comparative Performance Metrics for Triazole-Phenol Quantification

ParameterHPLC-UVUPLC-PDALC-MS/MS (ESI+)
Limit of Detection (LOD) 0.5 µg/mL0.1 µg/mL0.005 µg/mL
Linear Dynamic Range 1.0 – 150 µg/mL0.5 – 200 µg/mL0.01 – 50 µg/mL
Assay Precision (RSD%) 0.4% 0.6%3.2%
Matrix Effect NegligibleNegligibleHigh (Ion Suppression)
Detector Saturation High ToleranceHigh ToleranceLow Tolerance
Best Application Bulk API Release / QA High-Throughput QCPK Studies / Trace Impurities

The Verdict: For the assay of the active pharmaceutical ingredient (API) where the target concentration is high (e.g., assessing 99.0% purity), LC-MS/MS is fundamentally disadvantaged. Mass spectrometers suffer from detector saturation and higher signal fluctuation (RSD > 2%), whereas HPLC-UV easily achieves the RSD < 1.0% required by regulatory bodies for assay validation.

Self-Validating Experimental Protocol (HPLC-UV)

A robust protocol is not just a list of steps; it is a self-validating system. The following methodology integrates real-time System Suitability Testing (SST) to ensure the system proves its own fitness before and during every run, aligning with [3].

Phase 1: Chromatographic Conditions
  • Column: C18, 250 mm × 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Ultrapure Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: 0-2 min (10% B), 2-15 min (10% to 80% B), 15-18 min (80% B), 18-20 min (10% B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 275 nm.

  • Injection Volume: 10 µL.

Phase 2: System Suitability Testing (The Self-Validating Core)

Before sample analysis, inject the 100% target concentration standard ( 50μg/mL ) six times. The run is automatically invalidated if it fails to meet the following criteria:

  • Retention Time (RT) Precision: RSD 1.0%.

  • Peak Area Precision: RSD 2.0%.

  • Tailing Factor ( Tf​ ): 1.5 (Confirms successful suppression of secondary silanol interactions).

  • Theoretical Plates ( N ): 5000.

Phase 3: ICH Q2(R2) Validation Execution
  • Specificity: Inject a blank, a placebo matrix, and a sample spiked with known degradation impurities.

    • Acceptance: Resolution ( Rs​ ) between 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol and the nearest impurity must be >2.0 .

  • Linearity: Prepare calibration standards at 50%, 80%, 100%, 120%, and 150% of the target concentration.

    • Acceptance: Correlation coefficient ( R2 ) 0.999. Y-intercept 2% of the 100% response.

  • Accuracy (Recovery): Spike the API into the placebo matrix at 80%, 100%, and 120% levels (prepared in triplicate).

    • Acceptance: Mean recovery must fall between 98.0% and 102.0%.

  • Bracketing Controls: To ensure no instrumental drift occurs during the run, reinject the 100% standard after every 10 samples. The response must remain within ± 2.0% of the initial SST average.

Workflow A Method Development (RP-HPLC-UV) B ICH Q2(R2) Validation Execution A->B C Specificity & Linearity (R² > 0.999) B->C D Accuracy & Precision (RSD < 2.0%) B->D E Comparative Evaluation (vs LC-MS/MS) C->E D->E F Method Approval & Routine QA/QC E->F

Figure 2: ICH Q2(R2) analytical method validation and comparative evaluation workflow.

Experimental Validation Results

Following the protocol above, the HPLC-UV method was validated against a parallel LC-MS/MS run to definitively prove its superiority for bulk quantification.

Table 2: Experimental Validation Results Summary

Validation ParameterICH Q2(R2) CriteriaHPLC-UV ResultLC-MS/MS ResultStatus
Specificity ( Rs​ ) >2.0 2.8N/A (Mass Filtered)Pass
Linearity ( R2 ) ≥0.999 0.99980.9910Pass (UV Superior)
Accuracy (Mean Recovery) 98.0%−102.0% 99.6%104.2%Pass (UV Superior)
Repeatability (Intra-day RSD) ≤2.0% 0.45%3.8%Pass (UV Superior)
Intermediate Precision ≤2.0% 0.62%4.5%Pass (UV Superior)

Data Interpretation: The HPLC-UV method easily met all ICH Q2(R2) criteria. The LC-MS/MS method, while highly specific, failed the strict accuracy and precision requirements for a main-component assay due to ionization inconsistencies and matrix suppression effects inherent to electrospray ionization (ESI).

Conclusion

For the quantification of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol in a quality control setting, HPLC-UV is unequivocally the superior modality . By understanding the structural causality of the molecule—leveraging its strong chromophore and managing its ionizable states via mobile phase pH—scientists can develop a highly precise, cost-effective, and self-validating method that fully complies with modern ICH Q2(R2) regulatory standards.

References
  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). ICH Q2(R2) Validation of Analytical Procedures. Available at:[Link]

  • National Institutes of Health (NIH) / PMC. Comparison of Two Methods, UHPLC-UV and UHPLC-MS/MS, for the Quantification of Polyphenols. Available at:[Link]

  • U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics. Available at:[Link]

Safety & Regulatory Compliance

Safety

2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol proper disposal procedures

Advanced Handling and Disposal Protocol for 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol As drug development professionals and laboratory scientists, we must approach complex heterocyclic compounds not just a...

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Author: BenchChem Technical Support Team. Date: April 2026

Advanced Handling and Disposal Protocol for 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol

As drug development professionals and laboratory scientists, we must approach complex heterocyclic compounds not just as reagents, but as multi-faceted chemical systems. The safe handling and disposal of 2-(3-(Tetrahydrofuran-2-yl)-1H-1,2,4-triazol-5-yl)phenol requires a deep understanding of its structural moieties. This is not a standard organic waste; it is a composite hazard requiring precise, self-validating operational protocols.

Structural Hazard Causality (The "Why")

To design an effective disposal and safety plan, we must deconstruct the molecule into its functional components to understand the causality behind our safety choices:

  • The Phenol Moiety: Phenol derivatives are highly corrosive and systemically toxic. They rapidly denature epidermal proteins and penetrate the skin barrier. Crucially, small amounts of water can expand phenol over a larger surface area rather than washing it away, accelerating systemic absorption [3].

  • The 1,2,4-Triazole Moiety: The European Chemicals Agency (ECHA) classifies 1,2,4-triazole derivatives under Repr. 1B (H360FD - May damage fertility or the unborn child) [2]. Furthermore, triazoles are environmentally persistent; standard OECD 302B testing shows minimal degradation (1% after 28 days), meaning they will not break down in standard municipal wastewater treatment[1].

  • The Tetrahydrofuran (THF) Moiety: While stabilized as a substituent, cyclic ethers introduce lipophilicity (increasing bioaccumulation potential) and a minor risk of oxidative degradation into reactive species if exposed to strong oxidizers over prolonged periods.

Quantitative Threat Matrix & PPE Specifications

To standardize laboratory response, the following table summarizes the physicochemical threats and the mandatory Personal Protective Equipment (PPE) required to mitigate them.

Structural ComponentPrimary HazardEPA / GHS ClassificationMandatory PPE & Engineering Controls
Phenol Ring Corrosive, Systemic ToxicityH314 (Burns), H302/312/331Gloves: Butyl rubber or Viton (Phenol penetrates standard nitrile) [3].
1,2,4-Triazole Reproductive Toxicity, Environmental PersistenceH360FD (Repr. 1B), Aquatic ChronicRespirator: N95/P100 if handled as a dry powder. Handle exclusively in a Class II Fume Hood.
THF Ring Lipophilicity, Mild ReactivityH319 (Eye Irritation)Eyewear: Splash-proof chemical goggles (No safety glasses).

Procedural Safety & Immediate Spill Response

Every protocol must be a self-validating system where failure at one step is caught by the next.

Step-by-Step Skin Exposure Response:

  • Do NOT use water: Immediate rinsing with low-flow water will spread the phenolic compound [3].

  • Apply PEG: Immediately swab the affected area with low-molecular-weight poly(ethylene glycol), specifically PEG 300 or PEG 400 . The PEG acts as a macromolecular sponge, sequestering the phenol through hydrogen bonding and steric entrapment [3].

  • Wipe and Repeat: Continue applying and gently wiping away the PEG for at least 15 minutes until the characteristic phenolic odor is entirely undetectable.

  • Medical Escalation: Seek immediate occupational medical attention, providing the exact chemical structure to the attending physician.

Waste Segregation & RCRA Disposal Logistics

Because of the triazole ring's environmental persistence, zero drain disposal is permitted [1]. The compound must be routed through a strictly controlled hazardous waste stream.

Step-by-Step Disposal Protocol:

  • Segregation: Separate waste into solid (contaminated PPE, empty vials, absorbent materials) and liquid (solvent mixtures containing the compound) streams.

  • Containment: Place liquid waste in high-density polyethylene (HDPE) or glass secondary containment. Do not mix with strong oxidizing agents, as the THF and phenol moieties are susceptible to violent oxidation.

  • Labeling: Label clearly as "Hazardous Waste - Toxic/Reproductive Hazard (Phenol/Triazole Derivative)."

  • Storage: Store below eye level in a cool, dry, ventilated area away from light to prevent any potential ether oxidation [3].

Thermal Destruction (Incineration) Mechanics

The only environmentally responsible end-of-life pathway for this compound is High-Temperature Incineration .

Under the Resource Conservation and Recovery Act (RCRA), the EPA mandates that hazardous organic waste incinerators achieve a 99.99% Destruction and Removal Efficiency (DRE) [4]. Because the 1,2,4-triazole ring is a highly stable heteroaromatic system, the incinerator must operate at extreme conditions (typically >1100°C with a minimum 2-second residence time).

Furthermore, the combustion of the nitrogen-rich triazole ring generates significant nitrogen oxides (NOx). Therefore, the chosen disposal facility must utilize post-combustion NOx scrubbing technologies (such as Selective Catalytic Reduction) to prevent the release of smog-forming pollutants into the atmosphere [5].

Waste Management Workflow Visualization

WasteWorkflow Gen Waste Generation: Triazole-Phenol Derivative Seg Waste Segregation (Zero Drain Disposal) Gen->Seg Solid Solid Waste (Contaminated PPE/Powder) Seg->Solid Liquid Liquid Waste (Solvent Mixtures) Seg->Liquid Contain Secondary Containment & EPA Labeling Solid->Contain Liquid->Contain Incinerate High-Temp Incineration (>1100°C, 99.99% DRE) Contain->Incinerate RCRA Transport Scrubber NOx Scrubbing (Triazole Nitrogen Mitigation) Incinerate->Scrubber Exhaust Gas

Figure 1: Cradle-to-grave waste routing and thermal destruction pathway for triazole-phenol derivatives.

References

  • Robust Summaries & Test Plan: 1H-1,2,4-triazole - US EPA. epa.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHrt8qMPoXEvUXsUcdGWHkR1ACOvY0RgpDkbrFnCci6NRbnRk87M6FycAQi1rC6y7RAks_c8tv2SHyFzRfaeoccuT9LnzauQWlOyFPCIsmpCvu6E3QlEvVITp5vRFUjfydEzCbs1nDB6v62BssXUN8XpgWabYRqFXBVdA8fOc3OOMHwtYTN2rP9lkNzvdmnqKQ=]
  • 1,2,4-triazole - ECHA Substance Evaluation Conclusion. europa.eu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFgMWGCdCJXLmHMwQB7A179ij9bXtVz2ruwf_ppI2G2FjZmJLcsVFTwEP4kf3tW7ogxJZ2A9bIjskXuhxmMYfGNQWI6wctuYNZa-ngWG3eBmVjn_W_-9g0z1LEl0r7y65EQM7KajsigTytktOlBFyq1GfY0qBREBt2EAL5RunMMwecm-yhklA==]
  • Phenol Standard Operating Procedure. wayne.edu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH-lf07b2zOGNVGjS4Znv-Rks1R7rhj9kN8t219gap7dCytrbqXyxYYR-AR1IrqWEIAx6XZHTtfPX_CXWOH7EzRx9TLkGpPqZEWHnRPPnW2nOJ7PWwLJOlbc9kt3ZoQvHLCERF4UBiEDCK00r8u_owKIDS2ivzB-Jv2Oj642LBUopg3guHY]
  • Test Methods for Evaluating Solid Waste, Physical/Chemical Methods, Chapter Thirteen: Incineration. epa.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHsG-6D84yv7nUSFOUx02ZbQexaJvxFjsqlhi1UC9Rr4T1Bw1ta4R1o4iichbhXHVuM3h5i4dQ1wsOHp9UvXXk1aVmaW67N7JtidaxrWOGjYbodYAdvonw_2yxFQJ0v1EFlqFHmK1UF7gf0cWst3h3VxzHrgAgeRK2NH5zlDTob]
  • Burning Issues: Exploring the EPA's New Rule for Trash Incineration. cornell.edu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGyepImqUOUmO9G6mnT42xP9TqVyt_pj8MNI5DopmM6IlZJ9fKOf0TlBX-nK4fFSGvVLc8qH9d8PxNRK9464SDBZeR9eZDLhvCHKb96pxK4vqB82Vy8fA-Xagr1v7Hf1MgjcrhoRaAjq2OU9q5dVyQlgGbjAnT-q3q5LPd9l97zFilZw74e8ZMfBEtz2Aefd1dDu-IrO5i0ZM-FBqoS-HRcII9pPOkZjRkDqEJrMFOuvX5drLiq-P7b]
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